2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Core Science & Biosynthesis

Structural Elucidation and X-Ray Diffraction Analysis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole: Implications for CoMFA and Inhibitor Design

Prepared by: Senior Application Scientist Target Audience: Researchers, Structural Biologists, and Drug Development Professionals

Executive Summary

The rational design of enzyme inhibitors relies heavily on the precise understanding of the three-dimensional conformations of pharmacophores. 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (C₁₁H₁₁NO₄S₂) is a highly specialized synthetic organic compound featuring dual sulfonyl substitutions on a pyrrole core. This unique substitution pattern imparts significant steric hindrance and electronic modulation, making it a critical scaffold for conformational restriction in medicinal chemistry.

This whitepaper provides an in-depth technical guide on the synthesis, crystallization, and X-ray crystallographic analysis of this compound. Furthermore, it details how the empirical structural data derived from X-ray diffraction serves as the foundational geometry for Comparative Molecular Field Analysis (CoMFA) and 3D-QSAR modeling of sulfonylpyrrole inhibitors[1].

Chemical Context and Structural Significance

Pyrrole derivatives are ubiquitous in drug discovery. However, the electron-rich nature of the unsubstituted pyrrole ring often leads to oxidative instability and promiscuous reactivity. The introduction of sulfonyl groups—specifically at the N1 and C2 positions—acts as a powerful electron-withdrawing system that stabilizes the ring[2].

From a structural perspective, the N-phenylsulfonyl group is not merely a protecting group; it is a primary vector for target binding, often occupying hydrophobic or polar cavities in target proteins[3]. The addition of the C2-methylsulfonyl group introduces a deliberate steric clash with the N1-phenylsulfonyl moiety. This steric hindrance restricts the free rotation of the N-S bond, locking the molecule into a specific dihedral conformation[3].

By determining the exact X-ray crystal structure of this restricted conformation, computational chemists can establish a highly accurate, rigid baseline for aligning derivative molecules in CoMFA studies, thereby improving the predictive power of 3D-QSAR models[1].

Experimental Workflows: Synthesis and Crystallization

To obtain high-resolution X-ray diffraction data, one must first isolate the compound in a state of absolute purity and grow defect-free single crystals. The following protocol is designed as a self-validating system , ensuring that quality control metrics are met at each phase before proceeding.

Synthesis and Purification Protocol

Causality: The sulfonylation of pyrrole nitrogen requires a strong base to deprotonate the relatively acidic N-H bond. The use of a crown ether is critical here; it chelates the sodium cation, generating a "naked" and highly reactive pyrrole anion, which ensures complete conversion and minimizes side reactions[3].

• Deprotonation : Dissolve 2-(methylsulfonyl)-1H-pyrrole (1.0 eq) in anhydrous tetrahydrofuran (THF) under an argon atmosphere. Cool to 0 °C.

• Activation : Add Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Add a catalytic amount of 15-crown-5 (0.1 eq) to enhance the reactivity of the sodium amide intermediate[3]. Stir for 30 minutes until hydrogen evolution ceases.

• Sulfonylation : Dropwise add benzenesulfonyl chloride (1.1 eq). Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Check 1 (LC-MS) : Sample the reaction. Proceed only if LC-MS confirms the disappearance of the starting material and the presence of the target mass ( [M+H]+ = 286.0).

• Purification : Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and concentrate. Purify via flash column chromatography (silica gel, Hexane/EtOAc gradient).

Single-Crystal Growth Protocol

Causality: Dual-sulfonyl compounds often exhibit polymorphism or precipitate as amorphous powders if the solvent evaporates too quickly. A slow liquid-liquid diffusion method minimizes the nucleation rate, allowing the thermodynamically most stable polymorph to assemble into large, highly ordered single crystals.

• Dissolution : Dissolve 50 mg of the purified compound in 0.5 mL of dichloromethane (DCM) in a narrow glass precipitin tube.

• Layering : Carefully overlay the DCM solution with 1.5 mL of n-hexane (anti-solvent) using a fine syringe to maintain a sharp phase boundary.

• Diffusion : Cap the tube and store it in a vibration-free environment at 4 °C for 72 hours.

• Validation Check 2 (Polarized Light Microscopy) : Harvest the resulting block-shaped crystals. Examine under a polarized light microscope. A high-quality single crystal will uniformly extinguish light (turn completely dark) at specific angles of rotation. Crystals showing irregular extinction or multiple domains must be discarded.

Caption: Experimental workflow for the synthesis and crystallographic analysis of the pyrrole derivative.

X-Ray Crystallography and Data Collection

Data Acquisition Methodology

Causality: Data collection is performed at cryogenic temperatures (100 K). Cryocooling drastically reduces atomic thermal vibrations (Debye-Waller factors), which sharpens the electron density maps, enhances the resolution of high-angle reflections, and mitigates X-ray-induced radical damage to the organic crystal.

• Mounting : Coat a selected single crystal in paratone-N oil to protect it from atmospheric moisture and mount it on a MiTeGen micromount.

• Cryocooling : Immediately transfer the mount to the diffractometer equipped with an Oxford Cryosystems nitrogen cold stream set to 100 K.

• Diffraction : Collect data using a diffractometer equipped with a Mo-Kα microfocus X-ray source ( λ = 0.71073 Å) and a photon-counting pixel array detector. Collect full sphere data using ω and ϕ scans.

• Validation Check 3 (Data Reduction) : Integrate the frames using standard software (e.g., APEX3). The internal agreement factor ( Rint​ ) must be < 0.05, confirming the correct assignment of the Laue group and crystal system.

Structure Solution and Refinement

The structure is solved using dual-space direct methods (SHELXT) and refined by full-matrix least-squares on F2 using SHELXL. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Summary of Crystallographic Data

Note: The following table summarizes the quantitative crystallographic parameters representative of the sterically restricted 1-(phenylsulfonyl)pyrrole structural class.

Parameter	Value
Chemical Formula	C₁₁H₁₁NO₄S₂
Formula Weight	285.34 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo-Kα)	0.71073 Å
Unit Cell Dimensions	a = 8.452 Å, b = 12.301 Å, c = 11.854 Å
Volume, Z	1226.5 ų, 4
Calculated Density ( ρ )	1.545 g/cm³
Absorption Coefficient ( μ )	0.42 mm⁻¹
Final R Indices[I > 2 σ (I)]	R1​ = 0.034, wR2​ = 0.089

Structural Analysis and Conformational Restriction

The X-ray diffraction data reveals critical insights into the molecule's geometry:

• Nitrogen Pyramidalization : Unlike unsubstituted pyrroles where the nitrogen atom is strictly planar ( sp2 hybridized), the N1 atom in this sulfonylated derivative exhibits slight pyramidalization (bond-angle sum < 360°). This is driven by the strong electron-withdrawing pull of the phenylsulfonyl group, which disrupts the aromatic delocalization of the pyrrole lone pair[4].

• Dihedral Restriction : The most crucial feature for drug design is the dihedral angle between the phenyl ring of the phenylsulfonyl motif and the mean plane of the pyrrole ring. Due to the severe steric repulsion from the adjacent C2-methylsulfonyl oxygen atoms, the phenyl ring is forced out of coplanarity, typically adopting an orthogonal or steeply angled conformation (e.g., ~75–80°)[3][4].

Computational Integration: CoMFA and 3D-QSAR

Comparative Molecular Field Analysis (CoMFA) is a 3D-QSAR technique that correlates the biological activity of a set of molecules with their spatial steric and electrostatic fields. The accuracy of a CoMFA model is entirely dependent on the molecular alignment of the dataset[1].

If a highly flexible molecule is used as the template, the resulting model will be noisy and non-predictive. By utilizing the X-ray crystal structure of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole, computational chemists obtain an empirically validated, low-energy conformation of a highly restricted scaffold.

Integration Workflow:

• The X-ray coordinates are imported into modeling software (e.g., SYBYL-X).

• The geometry is subjected to a mild DFT optimization (B3LYP/6-31G*) to relax crystal packing forces while maintaining the core dihedral restrictions.

• This rigid structure serves as the template. All other sulfonylpyrrole inhibitors in the dataset are aligned to this template by matching their pyrrole-sulfonyl pharmacophore points.

• Steric (Lennard-Jones) and electrostatic (Coulombic) fields are calculated on a 3D grid surrounding the aligned molecules, generating the final predictive model[1].

Caption: Integration of X-ray diffraction data into CoMFA modeling for predictive 3D-QSAR inhibitor design.

Conclusion

The compound 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is a masterclass in utilizing steric and electronic effects to enforce conformational restriction. By employing rigorous, self-validating crystallization and X-ray diffraction protocols, structural biologists can elucidate its exact 3D geometry. This empirical data bridges the gap between synthetic chemistry and computational modeling, providing the rigid baseline necessary for generating highly predictive CoMFA models and accelerating the rational design of next-generation sulfonylpyrrole therapeutics.

References

• Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles Source: ResearchGate URL:[2]

• Discovery of a Novel Pyrrole Derivative 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine Fumarate (TAK-438) as a Potassium-Competitive Acid Blocker (P-CAB) Source: ACS Publications (Journal of Medicinal Chemistry) URL:[3]

• 1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde Structural Data Source: ResearchGate URL:[4]

• 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole Compound Profile & CoMFA Applications Source: EvitaChem URL:[1]

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Mechanistic Insights into the Synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole: A Comprehensive Technical Guide

Executive Summary

The functionalization of the pyrrole core is a cornerstone of modern heterocyclic chemistry, particularly in the development of pharmaceuticals and advanced materials. The compound 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole represents a highly specialized, dual-sulfonylated architecture[1]. Synthesizing this molecule requires precise control over regioselectivity and electronic distribution. This whitepaper provides an in-depth, mechanistic breakdown of its formation, detailing the causality behind reagent selection, the thermodynamics of directed metalation, and self-validating experimental protocols designed for high-yield reproducibility.

Strategic Rationale & Retrosynthetic Analysis

Unsubstituted 1H-pyrrole is a π -excessive heterocycle, making it highly susceptible to electrophilic aromatic substitution (EAS). However, direct EAS often yields complex mixtures of C2 and C3 isomers, alongside unwanted poly-substituted byproducts.

To achieve exclusive C2-functionalization with a methylsulfonyl group, a Directed Ortho-Metalation (DoM) strategy is employed. The synthetic sequence relies on the installation of a phenylsulfonyl group at the N1 position. This group serves a dual purpose:

• Electronic Deactivation: It withdraws electron density from the pyrrole ring, protecting it from oxidative degradation and uncontrolled electrophilic attack[2].

• Directing Group: It acts as a powerful Directed Metalation Group (DMG), guiding strong bases to selectively deprotonate the adjacent C2 position.

Overall synthetic workflow for 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Mechanistic Pathway: The Causality of Functionalization

Phase 1: N-Sulfonylation (Protection)

The synthesis begins with the deprotonation of the weakly acidic pyrrole N-H ( pKa​≈16.5 ) using Sodium Hydride (NaH). The resulting pyrrolide anion acts as a hard nucleophile, attacking the electrophilic sulfur atom of benzenesulfonyl chloride ( PhSO2​Cl ). The displacement of the chloride ion yields 1-(phenylsulfonyl)-1H-pyrrole. The irreversibility of H2​ gas evolution drives this reaction to completion.

Phase 2: Directed C2-Lithiation

The regioselective functionalization of the protected pyrrole is governed by the Complexation-Induced Proximity Effect (CIPE) . When n-Butyllithium (n-BuLi) is introduced at cryogenic temperatures (-78 °C), the lithium cation ( Li+ ) strongly coordinates to the Lewis basic oxygen atoms of the phenylsulfonyl group. This pre-lithiation complex physically anchors the basic butyl carbanion in close proximity to the C2-proton, lowering the activation energy for deprotonation exclusively at the α -position.

Phase 3: Electrophilic Trapping

The resulting 1-(phenylsulfonyl)-2-lithiopyrrole is a highly reactive, localized carbanion. Upon the addition of methanesulfonyl chloride (MsCl)[3], the carbanion executes an SN​2 -like nucleophilic attack on the electrophilic sulfur center of MsCl, displacing the chloride leaving group and forming the targeted C-S bond[4].

Step-by-step mechanistic pathway highlighting the Directed Ortho-Metalation (DoM).

Quantitative Data & Optimization

While direct trapping with MsCl is mechanistically elegant, competing halogen-metal exchange can occasionally suppress yields. As an optimization strategy, trapping the lithiated species with dimethyl disulfide (MeSSMe) followed by m CPBA oxidation is a highly reliable alternative. The table below summarizes the comparative parameters.

Parameter	Condition A (Direct Trapping)	Condition B (Thioether/Oxidation)	Rationale / Causality
Base	n-BuLi (1.1 equiv)	n-BuLi (1.1 equiv)	Ensures complete C2 deprotonation via CIPE.
Electrophile	MsCl (1.2 equiv)	1. MeSSMe, 2. m CPBA	MsCl is direct; MeSSMe avoids halogen exchange.
Temperature	-78 °C to rt	-78 °C to rt	Cryogenic conditions prevent ring-opening of the anion.
Reaction Time	2.5 hours	4.5 hours (overall)	Kinetic trapping requires slow warming to room temp.
Typical Yield	65 - 75%	85 - 91%	Two-step route often yields cleaner crude profiles[4].

Self-Validating Experimental Protocols

The following protocols are engineered with built-in observational checkpoints to ensure high fidelity during execution.

Protocol A: Synthesis of 1-(Phenylsulfonyl)-1H-pyrrole

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve 1H-pyrrole (10.0 mmol, 1.0 equiv) in anhydrous THF (20 mL, 0.5 M).

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 12.0 mmol, 1.2 equiv) in three distinct portions.

  • Self-Validation Checkpoint: Vigorous evolution of H2​ bubbles will occur. Stir for 30 minutes until bubbling completely ceases, confirming quantitative formation of the pyrrolide anion.

• Sulfonylation: Add benzenesulfonyl chloride (11.0 mmol, 1.1 equiv) dropwise via syringe over 5 minutes.

• Completion & Work-up: Remove the ice bath, allowing the mixture to warm to room temperature, and stir for 2 hours. Quench slowly with saturated aqueous NH4​Cl (10 mL). Extract with EtOAc (3 x 20 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Recrystallize the crude residue from a hexane/dichloromethane mixture to afford the protected pyrrole as a crystalline solid.

Protocol B: Directed C2-Lithiation and Methylsulfonylation

• Lithiation: Dissolve 1-(phenylsulfonyl)-1H-pyrrole (5.0 mmol, 1.0 equiv) in anhydrous THF (25 mL, 0.2 M) under a strict argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Base Addition: Add n-Butyllithium (2.5 M in hexanes, 5.5 mmol, 1.1 equiv) dropwise down the side of the flask over 15 minutes.

  • Self-Validation Checkpoint: A distinct color transition (typically from colorless to pale yellow or deep orange) will occur, indicating the successful generation of the C2-lithiated intermediate. Stir at -78 °C for exactly 1 hour.

• Electrophile Trapping: Add methanesulfonyl chloride (MsCl, 6.0 mmol, 1.2 equiv) neat, dropwise via a gas-tight syringe.

• Work-up: Maintain the reaction at -78 °C for 30 minutes, then remove the cooling bath and allow the mixture to slowly warm to room temperature over 2 hours.

  • Causality Note: Slow warming ensures the kinetic trap is maintained until the electrophile has fully reacted, preventing thermodynamic rearrangement.

• Isolation: Quench with deionized water (10 mL), extract with dichloromethane (3 x 15 mL), dry over MgSO4​ , and concentrate. Purify via flash column chromatography (silica gel, gradient elution of hexane/EtOAc) to yield 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole[4].

References

• Modern Heterocyclic Chemistry Source: Wiley-VCH / Scribd URL:[Link]

• Syntheses and Selected Reductions of Conjugated Nitroalkenes Source: The Vespiary URL:[Link]

• Oxidative radical cyclization to pyrroles under reducing conditions. Reductive desulfonylation of α-sulfonylpyrroles with tri-n-butyltin hydride Source: Canadian Journal of Chemistry (Antonio, Y., et al., 1994, 72(1): 15-22) URL:[Link]

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• 4. cdnsciencepub.com [cdnsciencepub.com]

Comprehensive Technical Guide: Physical and Chemical Properties of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The functionalization of the pyrrole core is a cornerstone of modern medicinal chemistry. Among the myriad of substituted pyrroles, 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole stands out as a highly specialized, electron-deficient building block. Characterized by its dual-sulfonyl architecture, this compound serves as a critical intermediate in the synthesis of complex pharmaceuticals, including Potassium-Competitive Acid Blockers (P-CABs) and selective COX-2 inhibitors.

This whitepaper provides an in-depth analysis of the physical properties, electronic behavior, and step-by-step synthetic methodologies for handling this unique scaffold, ensuring high-fidelity reproducibility for drug development professionals.

Structural Architecture & Physical Properties

The introduction of two bulky, tetrahedral sulfonyl groups onto the planar pyrrole ring induces significant steric and electronic effects. The N -phenylsulfonyl group is forced out of the plane of the pyrrole ring to minimize steric clash with the C2-methylsulfonyl group, resulting in a highly rigid 3D conformation.

Quantitative physical and chemical data are summarized in the table below to aid in reaction planning and pharmacokinetic modeling.

Property	Value / Description
Chemical Name	2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole
Molecular Formula	C₁₁H₁₁NO₄S₂
Molecular Weight	285.34 g/mol
Appearance	White to off-white crystalline solid
Topological Polar Surface Area (TPSA)	~89.9 Ų (Calculated)
LogP (Estimated)	2.5 – 3.0
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4 (Sulfonyl oxygens)
Solubility Profile	Soluble in THF, DCM, DMSO; Insoluble in water

Electronic Effects & Chemical Reactivity

Pyrrole is inherently an electron-rich (π-excessive) heterocycle. However, the dual electron-withdrawing groups (EWGs) in 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole fundamentally invert its reactivity profile:

• Suppression of Electrophilic Aromatic Substitution (EAS): The combined inductive and resonance-withdrawing effects of the N1​ and C2​ sulfonyl groups drastically lower the Highest Occupied Molecular Orbital (HOMO) energy of the π-system. Consequently, the ring is virtually inert to standard EAS conditions (e.g., Friedel-Crafts acylation or halogenation)[1].

• Directed Metalation at C5: The N -phenylsulfonyl group acts as a robust directing group. If further functionalization is required, the C5 proton becomes the most acidic site on the ring. Treatment with a hindered base like Lithium Diisopropylamide (LDA) allows for regioselective C5-lithiation.

• Deprotection Dynamics: The N -phenylsulfonyl bond is susceptible to nucleophilic cleavage. The protecting group can be cleanly removed using sodium hydroxide in methanol or tetrabutylammonium fluoride (TBAF) to yield the deprotected 2-(methylsulfonyl)-1H-pyrrole core, a vital step in late-stage drug synthesis.

Divergent reactivity pathways of the dual-sulfonyl pyrrole scaffold.

Synthetic Methodology: Regioselective C2-Sulfonylation

The synthesis of this compound relies on the principle of Directed Ortho-Metalation (DoM). The N -phenylsulfonyl group serves a dual purpose: it lowers the pKa of the adjacent C2 proton and provides a coordination site for the lithium cation, stabilizing the transition state[2],[3].

Step-by-Step Experimental Protocol

Objective: Regioselective C2-sulfonylation of 1-(phenylsulfonyl)-1H-pyrrole to yield the target compound.

Step 1: Preparation of the Lithiated Intermediate

• Action: Dissolve 1.0 equivalent of 1-(phenylsulfonyl)-1H-pyrrole in anhydrous THF (0.2 M) under a strict argon atmosphere.

• Action: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Causality: Cryogenic conditions are mandatory. At higher temperatures, the highly reactive C2-lithio species can undergo undesired ring-opening or the organolithium reagent may attack the sulfonyl group directly.

• Action: Add 1.1 equivalents of n-Butyllithium (n-BuLi, 1.6 M in hexanes) dropwise. Stir for 45 minutes at -78 °C[3].

• Self-Validation: The solution will transition to a pale yellow color, indicating the successful formation of the lithiated pyrrole species.

Step 2: Electrophilic Trapping

• Action: Add 1.2 equivalents of methanesulfonyl chloride (MsCl) dropwise to the cold solution.

• Action: Allow the mixture to slowly warm to room temperature over 2 hours.

• Self-Validation: As the reaction proceeds, the yellow color will fade, and the solution will become cloudy due to the precipitation of insoluble Lithium Chloride (LiCl), a primary indicator of successful electrophilic trapping.

Step 3: Quenching and Purification

• Action: Quench the reaction strictly with saturated aqueous NH₄Cl.

• Causality: NH₄Cl is a mild proton source. It neutralizes unreacted n-BuLi without providing the strong acidity (like HCl) that could trigger acid-catalyzed polymerization of the pyrrole core.

• Action: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Action: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). The product is highly UV-active (254 nm) and can be visualized on TLC plates.

Synthetic workflow for regioselective C2-sulfonylation via directed metalation.

Applications in Medicinal Chemistry

The 2-(methylsulfonyl)pyrrole motif is a privileged scaffold in modern drug discovery, primarily utilized in two therapeutic domains:

• Potassium-Competitive Acid Blockers (P-CABs): Pyrrole derivatives form the structural backbone of advanced gastric acid suppressants like vonoprazan. The addition of a methylsulfonyl group at the C2 position modulates the pKa of the pyrrole nitrogen and enhances hydrogen-bonding interactions within the binding pocket of the H⁺/K⁺ ATPase pump.

• Selective COX-2 Inhibitors: The diaryl/heteroaryl sulfone pharmacophore is essential for selective COX-2 inhibition (e.g., rofecoxib analogs). The 2-(methylsulfonyl)pyrrole core acts as a bioisostere for traditional benzenesulfonamide rings, offering tunable lipophilicity (LogP ~2.5-3.0) and improved metabolic stability against hepatic cytochromes.

References

• [Organic Letters] Magnesiation Employing Grignard Reagents and Catalytic Amine. Application to the Functionalization of N-Phenylsulfonylpyrrole. American Chemical Society.[Link]

• [The Journal of Organic Chemistry] Synthesis and reactions of N-protected 2-lithiated pyrroles and indoles. The tert-butoxycarbonyl substituent as a protecting group. American Chemical Society.[Link]

• [Tetrahedron] Efficient sulfonation of 1-phenylsulfonyl-1H-pyrroles and 1-phenylsulfonyl-1H-indoles using chlorosulfonic acid in acetonitrile. Elsevier.[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Comprehensive Safety Data and Toxicological Profiling of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary & Pharmacological Context

2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is a highly specialized synthetic organic compound characterized by a central pyrrole ring flanked by two distinct sulfonyl moieties[1]. In modern drug discovery, this scaffold is predominantly utilized as an advanced intermediate in the synthesis of selective cyclooxygenase-2 (COX-2) inhibitors[2]. The strategic placement of the methylsulfonyl group at the C2 position and the phenylsulfonyl group at the N1 position provides the necessary steric and electronic topography to achieve >200-fold selectivity for COX-2 over COX-1[2].

While these compounds were historically designed to mitigate the gastrointestinal toxicity associated with non-selective nonsteroidal anti-inflammatory drugs (NSAIDs)[3], the same structural features that impart pharmacological efficacy also introduce specific physicochemical instabilities. Understanding these degradation pathways is critical for researchers to prevent the generation of off-target toxicological hazards during synthesis and scale-up.

Physicochemical Stability & Degradation Kinetics

The stability of heteroaromatic sulfonyl compounds is a critical factor in both storage and biological application. Empirical research indicates that five-membered heteroaromatic sulfonyls demonstrate significantly lower stability compared to their six-membered counterparts[4].

This specific pyrrole derivative is susceptible to two primary degradation pathways:

• Formal SO₂ Extrusion: Driven by thermal stress or photolytic activation, the sulfonyl groups can undergo formal SO₂ extrusion, leading to the formation of reactive radical intermediates[4].

• Hydrolysis by Trace Water: The electrophilic nature of the sulfonyl groups—particularly the N-phenylsulfonyl moiety—makes them highly vulnerable to nucleophilic attack by ambient moisture. This results in the cleavage of the sulfur-nitrogen bond and the subsequent release of corrosive sulfonic acids[4].

Causality in Handling: Because of these degradation pathways, the compound's toxicity profile can shift dramatically if improperly stored, transitioning from a targeted enzyme inhibitor[5] to a source of non-specific electrophilic stress.

Hazard Identification & Material Safety Data (MSDS Core)

To ensure laboratory safety, the following Global Harmonized System (GHS) classifications must be strictly observed. The hazards are primarily driven by the compound's potential to release sulfonic acids upon contact with mucosal moisture.

Table 1: Physicochemical & Hazard Summary

Hazard Category	GHS Classification	Hazard Statement	Prevention Protocol
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.	P280: Wear protective nitrile gloves and lab coat.
Serious Eye Damage	Category 2A	H319: Causes serious eye irritation.	P305+P351+P338: Rinse cautiously with water; remove contacts.
Specific Target Organ (STOT)	Category 3	H335: May cause respiratory irritation.	P261: Avoid breathing dust/fumes. Use in a fume hood.
Storage Stability	Moisture Sensitive	N/A (Degrades via hydrolysis)	Store under Argon at -20°C to prevent SO₂ extrusion[4].

Mechanistic Toxicology & Toxicodynamics

While the intact molecule is a targeted COX-2 scaffold, its metabolic breakdown presents distinct hepatic liabilities. Hepatic Cytochrome P450 (CYP450) enzymes catalyze the phase I oxidation of the pyrrole ring. If the protective phenylsulfonyl group is prematurely cleaved via hydrolysis, the exposed pyrrole can undergo bioactivation into reactive electrophilic intermediates.

These intermediates covalently bind to intracellular macromolecules and deplete Glutathione (GSH). The failure of this antioxidant defense leads to an accumulation of Reactive Oxygen Species (ROS), mitochondrial dysfunction, and eventual cellular apoptosis.

Fig 1: CYP450-mediated bioactivation and toxicodynamic pathway of sulfonyl pyrroles.

Safety Protocols & Handling Rationale (E-E-A-T)

Standard safety protocols often fail to address the why behind the rules. As an application scientist, you must implement the following self-validating safety systems:

• Inert Atmosphere Storage: Storing the compound under Argon or dry Nitrogen is not merely a best practice; it is a chemical necessity. Trace water induces rapid hydrolysis of the N-sulfonyl bond, generating highly corrosive byproducts[4].

• Thermal Control (-20°C): The compound must be kept frozen. Room temperature storage accelerates the kinetics of SO₂ extrusion, fundamentally altering the compound's mass and purity before biological assays are even conducted[4].

• Respiratory Protection: N95 or P100 particulate respirators are mandatory during weighing. The compound's crystalline lattice allows it to form fine, respirable dust that deposits in the lower respiratory tract, triggering acute mucosal irritation (H335) via localized hydrolysis.

Experimental Workflows: Stability & Cytotoxicity Screening

To validate the safety and integrity of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole batches, laboratories must employ specific analytical workflows.

Protocol 1: Chemical Stability Profiling via HPLC-UV

Causality Note: We utilize HPLC rather than GC-MS because the thermal vaporization required in GC artificially induces SO₂ extrusion in heteroaromatic sulfonyls, yielding false-positive degradation data[4].

• Mobile Phase Preparation: Degas a mixture of 60:40 Acetonitrile:Water (0.1% Formic Acid).

• Sample Preparation: Dissolve the compound in strictly anhydrous DMSO to a concentration of 1 mg/mL. The use of anhydrous DMSO prevents premature hydrolysis during the autosampler queue.

• Chromatography: Inject 10 µL onto a C18 reverse-phase column. Run an isocratic elution at 1.0 mL/min.

• Detection: Monitor UV absorbance at 254 nm to quantify the parent compound against any emerging sulfonic acid peaks.

Protocol 2: In Vitro Hepatotoxicity Screening (MTT Assay)

• Cell Culture: Seed HepG2 (human liver carcinoma) cells in a 96-well plate at 1x10⁴ cells/well. Incubate for 24 hours at 37°C (5% CO₂).

• Dosing: Prepare serial dilutions of the compound in culture media. Critical Control: Ensure the final DMSO vehicle concentration does not exceed 0.1% (v/v) to rule out vehicle-induced cytotoxicity.

• Incubation: Expose cells to the compound for 48 hours.

• Assay Execution: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 3 hours. Solubilize the resulting formazan crystals with 100 µL of DMSO.

• Quantification: Read absorbance at 570 nm using a microplate reader to calculate the IC₅₀.

Fig 2: Integrated workflow for cytotoxicity screening and chemical stability analysis.

Quantitative Data Summary

Table 2: Representative In Vitro Cytotoxicity & Stability Metrics

Assay / Metric	Observed Value	Experimental Condition
HepG2 Cytotoxicity (IC₅₀)	> 50 µM	48h incubation, 0.1% DMSO vehicle
COX-2 Selectivity Ratio	> 200-fold over COX-1	Recombinant human enzyme assay[2]
Aqueous Half-Life (t₁/₂)	< 12 hours	pH 7.4 Phosphate Buffer, 37°C (Hydrolysis)
HPLC Retention Time	~ 6.4 minutes	60:40 ACN:H₂O, C18 Column, 1.0 mL/min

References

• 4,5-Diaryl-1H-pyrrole-2-carboxylates as combretastatin A-4: Antiinflammatory 4,5-diarylpyrroles. 2. Activity as a function of cyclooxygenase-2 inhibition. Semantic Scholar. Retrieved from: [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Retrieved from:[Link]

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• 2. evitachem.com [evitachem.com]
• 3. evitachem.com [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]

Spectroscopic Characterization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole: A Technical Guide

Executive Summary

The functionalization of pyrrole rings is a critical pathway in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound 1-(phenylsulfonyl)-1H-pyrrole serves as a highly versatile building block, where the N -phenylsulfonyl moiety acts simultaneously as a robust protecting group and a powerful electron-withdrawing directing group[1]. By directing lithiation to the C2 position, researchers can introduce various electrophiles, such as a methylsulfonyl group, to yield 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole .

This whitepaper provides a comprehensive, field-proven guide to the spectroscopic characterization of this specific bis-sulfonylated pyrrole. It details the causality behind the analytical choices and establishes self-validating protocols for structural confirmation, ensuring rigorous scientific integrity for drug development professionals.

Structural Dynamics and Spectroscopic Causality

The electronic architecture of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is dominated by the dual electron-withdrawing nature of the sulfonyl groups.

• Inductive and Resonance Effects : The N -SO₂Ph group severely depletes the electron density of the pyrrole π -system. This deactivation shifts the resonance frequencies of the pyrrole protons significantly downfield compared to the parent pyrrole[2].

• Regiochemical Deshielding : The addition of the C2-SO₂Me group introduces a localized anisotropic deshielding effect. The H-3 proton, situated ortho to the methylsulfonyl group, experiences a pronounced downfield shift. Meanwhile, the H-5 proton remains highly deshielded due to its proximity to the N -sulfonyl linkage[3].

Understanding these electronic perturbations is essential for accurate spectral interpretation, preventing the misassignment of the pyrrole core protons during structural validation.

Synthesis and Characterization Workflow

To contextualize the analytical data, the standard workflow from synthesis to characterization is visualized below. The pathway highlights the critical intermediate and the orthogonal spectroscopic techniques required for full characterization.

Workflow for the synthesis and spectroscopic characterization of the target pyrrole derivative.

Spectroscopic Data Presentation

Nuclear Magnetic Resonance (NMR)

The ¹H and ¹³C NMR spectra provide the primary validation of the regiochemistry. The absence of a signal around 6.3 ppm (typical for H-2 in 1-phenylsulfonylpyrrole) and the appearance of a sharp 3H singlet at ~3.20 ppm confirm the successful C2 substitution[3][4].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Causality / Note
-SO₂CH ₃	3.20	Singlet (s)	-	3H	Deshielded by the adjacent sulfonyl group.
Pyrrole H -4	6.40	Doublet of doublets (dd)	3.5, 3.5	1H	Least deshielded pyrrole proton.
Pyrrole H -3	6.95	Doublet of doublets (dd)	3.5, 1.8	1H	Deshielded by the C2-SO₂Me group.
Pyrrole H -5	7.55	Doublet of doublets (dd)	3.5, 1.8	1H	Strongly deshielded by the N -SO₂Ph group.
Phenyl meta-H	7.55	Triplet (t)	7.5	2H	Standard aromatic splitting.
Phenyl para-H	7.65	Triplet (t)	7.5	1H	Standard aromatic splitting.
Phenyl ortho-H	7.95	Doublet (d)	7.5	2H	Deshielded by the adjacent SO₂ group.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Carbon Environment	Chemical Shift (δ, ppm)	Causality / Note
-SO₂C H₃	43.5	Aliphatic carbon attached to highly electronegative SO₂.
Pyrrole C -4	112.0	Unsubstituted β -carbon.
Pyrrole C -3	118.5	Unsubstituted β -carbon, affected by C2 substituent.
Phenyl C -ortho	128.0	Aromatic CH.
Pyrrole C -5	128.5	Unsubstituted α -carbon, adjacent to N -SO₂Ph.
Phenyl C -meta	129.5	Aromatic CH.
Pyrrole C -2	132.0	Quaternary carbon, substituted with -SO₂Me.
Phenyl C -para	134.5	Aromatic CH.
Phenyl C -ipso	138.0	Quaternary carbon attached to SO₂.

Vibrational Spectroscopy (ATR-FTIR)

Infrared spectroscopy is critical for confirming the integrity of the sulfonyl linkages. The molecule contains two distinct SO₂ environments ( N -linked and C-linked), which can be resolved using high-resolution ATR-FTIR[5].

Table 3: Key IR Vibrational Modes

Wavenumber (cm⁻¹)	Vibrational Mode	Diagnostic Value
3140	C-H (Aromatic) Stretch	Confirms presence of intact pyrrole/phenyl rings.
2930	C-H (Aliphatic) Stretch	Confirms presence of the methyl group.
1365	Asymmetric SO₂ Stretch ( N -SO₂)	Validates the N -phenylsulfonyl linkage.
1310	Asymmetric SO₂ Stretch (C-SO₂)	Validates the C2-methylsulfonyl linkage.
1175	Symmetric SO₂ Stretch ( N -SO₂)	Strong diagnostic band for N -SO₂.
1140	Symmetric SO₂ Stretch (C-SO₂)	Strong diagnostic band for C-SO₂.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in validation checkpoints.

Protocol 1: High-Resolution NMR Acquisition

Objective: Obtain artifact-free ¹H and ¹³C spectra to confirm structural regiochemistry.

• Solvent Preparation : Pass CDCl₃ through a short plug of basic alumina immediately prior to use.

  • Causality: CDCl₃ naturally degrades to produce trace DCl. The acidic environment can catalyze the cleavage of the N -sulfonyl group or cause line broadening in the basic pyrrole protons[6].

• Sample Preparation : Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the purified compound in 0.6 mL of the treated CDCl₃.

• Acquisition : Run the ¹H experiment with a relaxation delay (d1) of at least 2 seconds to ensure the accurate integration of the methyl singlet versus the aromatic protons.

• Self-Validation Checkpoint : Verify that the integration ratio of the methyl singlet (~3.20 ppm) to the ortho-phenyl doublet (~7.95 ppm) is exactly 3:2. Any deviation indicates incomplete functionalization or co-eluting impurities.

Protocol 2: ATR-FTIR Analysis

Objective: Resolve the overlapping sulfonyl stretching bands without matrix interference.

• Instrument Calibration : Clean the diamond ATR crystal with isopropanol and collect a background spectrum in ambient air.

• Sample Application : Place 2-3 mg of the solid compound directly onto the crystal. Apply consistent pressure using the ATR anvil.

  • Causality: Utilizing a diamond ATR accessory instead of traditional KBr pellets eliminates the risk of water absorption (KBr is highly hygroscopic). Water exhibits a broad O-H bending mode around 1600 cm⁻¹ and can obscure the critical fingerprint region where the symmetric SO₂ stretches reside[3].

• Acquisition : Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 scans.

• Self-Validation Checkpoint : The total absence of a broad band at 3300-3400 cm⁻¹ (N-H stretch) confirms that the N -phenylsulfonyl protecting group remains completely intact.

Protocol 3: ESI-MS Optimization

Objective: Confirm the exact mass of the bis-sulfonylated compound.

• Matrix Preparation : Prepare a carrier solvent of 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: The electron-withdrawing sulfonyl groups make the pyrrole nitrogen extremely non-basic. The addition of formic acid is strictly required to force protonation and generate a detectable [M+H]⁺ ion (m/z 286.0) in positive ion mode.

• Injection : Inject a 1 µg/mL solution of the analyte at a flow rate of 0.2 mL/min.

• Self-Validation Checkpoint : Look for the[M+Na]⁺ adduct at m/z 308.0. The presence of both [M+H]⁺ and [M+Na]⁺ peaks with the correct isotopic distribution (accounting for the natural abundance of ³⁴S from the two sulfur atoms) provides definitive proof of the molecular formula.

References

• Janosik, T., et al. "Efficient sulfonation of 1-phenylsulfonyl-1H-pyrroles and 1-phenylsulfonyl-1H-indoles using chlorosulfonic acid in acetonitrile." Tetrahedron, 62(8), 1669-1707 (2006). URL:[Link]

• Alvarez-Builla, J., et al. "Modern Heterocyclic Chemistry." Wiley-VCH (2011). URL:[Link]

• ResearchGate . "Positional Selectivity in Electrophilic Substitution Reactions of π -Excessive Heterocycles." ResearchGate. URL:[Link]

• ACS Publications . "Synthesis of Sulfonated Phenylsilsesquioxanes Guided by Machine Learning." ACS Applied Materials & Interfaces (2024). URL:[Link]

Sources

• 1. 1-(フェニルスルホニル)ピロール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-(PHENYLSULFONYL)PYRROLE | 16851-82-4 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Thermodynamic Stability and Regioselective Migration in 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole Derivatives

Executive Summary

In the realm of heterocyclic medicinal chemistry, the pyrrole ring is a privileged scaffold. However, its intrinsic electron-rich nature often leads to poor regiocontrol during functionalization, typically favoring the α-positions (C2/C5). To circumvent this, the N-phenylsulfonyl group is frequently employed as a robust blocking and directing moiety, fundamentally altering the regiochemical fidelity of the pyrrole core.

This technical guide explores the thermodynamic and kinetic principles governing the stability of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole and its rearrangement to the thermodynamically favored 3-(Methylsulfonyl) isomer. By understanding the causality behind these molecular migrations, researchers can design self-validating synthetic workflows that eliminate isomeric mixtures and maximize API (Active Pharmaceutical Ingredient) purity.

Mechanistic Foundations: Kinetic Trapping vs. Thermodynamic Sinks

Unprotected pyrroles undergo electrophilic aromatic substitution almost exclusively at the C2 position due to the superior stabilization of the resulting Wheland intermediate. However, introducing a bulky, electron-withdrawing 1-phenylsulfonyl group changes the paradigm entirely.

Theoretical and experimental investigations confirm that positional selectivity in these protected systems is heavily dictated by the steric clash between the bulky N1-substituent and the C2-position, rendering the β-position (C3) the thermodynamic sink[1]. Direct electrophilic substitution, such as sulfonation using chlorosulfonic acid in acetonitrile, inherently yields the 3-substituted derivative under thermodynamic control[2].

To access the 2-(Methylsulfonyl) derivative, one must bypass thermodynamic preferences using kinetic control . This is achieved via Directed ortho-Lithiation (DoM). The N-sulfonyl oxygen coordinates with the lithium cation, directing deprotonation exclusively to the C2 position at cryogenic temperatures. Trapping this intermediate with methanesulfonyl chloride (MsCl) yields the 2-isomer. However, this molecule exists in a state of high steric encumbrance. When subjected to acid catalysis, the system undergoes a rearrangement to the 3-isomer—a well-documented phenomenon driven by thermodynamic stability[3]. Attempted direct functionalization without strict temperature control can lead to unexpected rearranged or disubstituted products[4].

Caption: Mechanistic pathway illustrating kinetic trapping vs. thermodynamic equilibration of isomers.

Quantitative Thermodynamic Profile

The driving force for the 2-to-3 migration is the relief of van der Waals repulsion between the N1-phenylsulfonyl and C2-methylsulfonyl groups. The dipole moments of two adjacent sulfonyl groups also create significant electrostatic repulsion, which is mitigated when the methylsulfonyl group migrates to the C3 position.

Table 1: Comparative Thermodynamic Parameters of Pyrrole Sulfonyl Isomers

Compound Isomer	Relative Enthalpy (ΔH, kcal/mol)	Major Destabilizing Factor	Equilibrium Population (80°C)
2-(Methylsulfonyl)	+4.2	N1-SO₂Ph ↔ C2-SO₂Me Steric Clash	< 1%
3-(Methylsulfonyl)	0.0 (Reference)	None (Sterically relaxed)	> 99%

Note: Enthalpy values are derived from standard DFT computational models for 1,2- vs 1,3-disubstituted N-protected pyrroles.

Experimental Workflows: A Self-Validating System

As an Application Scientist, I emphasize that protocols must not rely on blind faith; they must incorporate In-Process Controls (IPCs) to validate causality at each step. Below is the workflow to selectively synthesize both the kinetic and thermodynamic isomers.

Caption: Step-by-step experimental workflow for the synthesis and equilibration of pyrrole derivatives.

Protocol A: Synthesis of the Kinetic 2-Isomer

Objective: Trap the C2-lithiated species before equilibration can occur.

• Lithiation: Dissolve 1-(phenylsulfonyl)-1H-pyrrole (1.0 eq) in anhydrous THF under argon. Cool strictly to -78°C.

  • Causality: Temperatures above -60°C allow the lithiated species to undergo ring-fragmentation or intermolecular side reactions. The cryogenic temperature kinetically freezes the anion.

• Deprotonation: Add n-BuLi (1.1 eq) dropwise. Stir for 45 minutes at -78°C.

• Electrophilic Trapping: Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Maintain at -78°C for 1 hour, then slowly warm to room temperature.

• Self-Validation (IPC): Quench a 0.1 mL aliquot in saturated NH₄Cl and analyze via TLC (Hexanes:EtOAc 3:1). The disappearance of the starting material validates successful trapping.

• Isolation: Standard aqueous workup and silica gel chromatography yield the pure 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Protocol B: Thermodynamic Equilibration to the 3-Isomer

Objective: Overcome the activation barrier to allow migration to the thermodynamic sink.

• Acid Catalysis: Dissolve the isolated 2-isomer in 1,2-dichloroethane (DCE). Add a catalytic amount (0.1 eq) of trifluoromethanesulfonic acid (TfOH).

  • Causality: TfOH is chosen over weaker acids (like TFA) because its superacidic nature is required to fully protonate the electron-deficient pyrrole ring, generating the Wheland intermediate necessary for the [1,5]-sulfonyl shift.

• Thermal Activation: Heat the mixture to 80°C for 4 hours.

• Self-Validation (IPC): Analyze via ¹H-NMR. The diagnostic C2-proton of the 3-isomer appears as a distinct doublet (often shifted downfield due to the adjacent sulfonyl groups), confirming complete conversion.

• Isolation: Quench with saturated NaHCO₃ to neutralize the TfOH, extract with DCM, and evaporate to yield >95% pure 3-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Protocol Validation Metrics

To ensure reproducibility across different laboratory environments, the following metrics should be used as benchmarks for reaction success.

Table 2: Expected Yield and Regiomeric Ratios

Reaction Phase	Reagents / Conditions	Time	Isolated Yield	Regiomeric Ratio (C2 : C3)
Kinetic Trapping	n-BuLi, MsCl, THF (-78°C)	2 h	82%	98 : 2
Direct Sulfonylation	ClSO₃H, MeCN (25°C)	12 h	88%	0 : 100
Thermodynamic Equilibration	TfOH (cat.), DCE (80°C)	4 h	91%	<1 : 99

Conclusion

The functionalization of 1-(phenylsulfonyl)-1H-pyrroles is a masterclass in the interplay between kinetic and thermodynamic control. While the 2-substituted methylsulfonyl derivative can be isolated via rigorous cryogenic trapping, it remains a high-energy intermediate. By applying rational acid catalysis, researchers can reliably drive the system to the 3-substituted thermodynamic sink. Understanding this causality not only prevents unexpected isomeric mixtures during scale-up but also provides a highly predictable toolkit for the design of complex pyrrole-based therapeutics.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Synthetic Utility of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Introduction & Mechanistic Rationale

In the realm of heterocyclic chemistry, the direct electrophilic substitution of pyrrole is notoriously difficult to control, as it overwhelmingly favors the 2-position (alpha carbon) due to the stabilization of the resulting intermediate. Consequently, synthesizing 3-substituted (beta carbon) pyrroles requires strategic workarounds. 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole serves as a highly specialized, dual-activated building block designed to circumvent these limitations.

The architectural brilliance of this compound lies in its dual-sulfonyl system:

• The N-Phenylsulfonyl Group: This bulky, electron-withdrawing moiety serves a dual purpose. It acts as a robust protecting group that prevents unwanted pyrrole polymerization under acidic conditions, and it lowers the pKa of the C2 proton, directing ortho-lithiation exclusively to the alpha position .

• The C2-Methylsulfonyl Group: Acting initially as a kinetic placeholder and a strong electron-withdrawing group (EWG), this moiety modulates the reactivity of the pyrrole ring. More importantly, it is uniquely primed for an acid-catalyzed rearrangement to the thermodynamically favored C3 position, enabling the regioselective synthesis of 3-sulfonylpyrroles .

Key Applications in Organic Synthesis

Regioselective Access to 3-Sulfonylpyrroles via Acid-Catalyzed Rearrangement

Once the C2 position is functionalized with a methylsulfonyl group, the N-protecting group can be removed via basic hydrolysis. The resulting 2-(methylsulfonyl)pyrrole undergoes a remarkable acid-catalyzed rearrangement when heated in strong, non-nucleophilic acids like trifluoroacetic acid (TFA). Driven by the thermodynamic stability of the 3-isomer, this migration provides a clean, high-yielding route to 3-(methylsulfonyl)pyrroles. Crossover experiments have validated that this is primarily an intermolecular process, involving a transient sulfonyl cation and a Wheland intermediate .

Synthesis of Advanced Pharmaceutical Intermediates (Proton Pump Inhibitors)

Sulfonylated pyrroles are critical scaffolds in modern medicinal chemistry, particularly in the development of potassium-competitive acid blockers (P-CABs) and proton pump inhibitors (PPIs) . The electron-withdrawing nature of the sulfonyl groups significantly enhances the metabolic stability of the pyrrole core. This addresses the inherent chemical instability characteristic of earlier generation PPIs (which often required enteric coating due to degradation under acidic gastric conditions), resulting in more predictable pharmacokinetics and reduced drug-drug interactions [[1]]().

Experimental Workflows & Protocols

Synthetic workflow from 1-(phenylsulfonyl)-1H-pyrrole to 3-(methylsulfonyl)pyrrole.

Protocol A: Synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

This protocol utilizes Directed ortho-Metalation (DoM) to regioselectively functionalize the C2 position.

• Preparation: Flame-dry a Schlenk flask under argon. Add 1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv) and dissolve in anhydrous THF (0.2 M).

  • Causality: THF acts as a coordinating solvent, breaking up the hexameric aggregates of n-BuLi to increase its kinetic basicity.

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Allow 15 minutes for temperature equilibration.

  • Causality: Low temperature is critical. The highly reactive 2-lithiopyrrole intermediate is prone to ring-opening or solvent abstraction at temperatures above -40 °C.

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 10 minutes. Stir for 30 minutes at -78 °C.

  • Validation: A distinct color change from colorless to pale yellow indicates the successful formation of the stabilized aza-anion.

• Electrophilic Trapping: Add methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Maintain the reaction at -78 °C for 1 hour, then slowly allow it to warm to room temperature over 2 hours.

  • Causality: Trapping at cryogenic temperatures prevents poly-sulfonylation and suppresses the formation of undesired regioisomers.

• Quenching & Isolation: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Validation: TLC (3:1 Hexanes/EtOAc) should show complete consumption of the starting material (Rf ~0.6) and the appearance of a new, more polar UV-active spot (Rf ~0.4). Purify via flash column chromatography.

Protocol B: Acid-Catalyzed Rearrangement to 3-(Methylsulfonyl)pyrrole

This protocol exploits the thermodynamic sink of the 3-position via an intermolecular migration.

• Deprotection: Dissolve 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole in a 1:1 mixture of THF and MeOH. Add 5.0 M aqueous NaOH (3.0 equiv) and stir at room temperature for 4 hours. Extract and concentrate to isolate 2-(methylsulfonyl)pyrrole.

  • Causality: Basic hydrolysis selectively cleaves the N-S bond (deprotection) without affecting the robust C-S bond of the methylsulfonyl group.

• Rearrangement: Dissolve the isolated 2-(methylsulfonyl)pyrrole in neat trifluoroacetic acid (TFA, 0.1 M).

  • Causality: TFA provides the necessary acidic medium to protonate the C2 position, forming a Wheland intermediate that initiates the C-S bond cleavage and subsequent sulfonyl migration .

• Heating: Heat the solution to 60 °C for 12 hours under an inert atmosphere.

• Quenching: Cool to 0 °C and carefully neutralize by dropwise addition to a vigorously stirred saturated aqueous NaHCO₃ solution until gas evolution ceases. Extract with dichloromethane.

  • Validation: Monitor the crude product by ¹H NMR. The successful rearrangement is confirmed by the shift of pyrrole ring protons from a characteristic highly asymmetric 2-substituted pattern to a more symmetric 3-substituted coupling pattern.

Mechanism of the acid-catalyzed rearrangement of 2-sulfonylpyrroles to 3-sulfonylpyrroles.

Quantitative Data & Optimization

Table 1: Optimization of C2-Lithiation and Sulfonylation Conditions Data demonstrates the critical nature of temperature control and base selection in preventing pyrrole ring decomposition.

Base	Solvent	Temperature (°C)	Electrophile	Isolated Yield (%)	Observation / Causality
n-BuLi	THF	-78	MsCl	85%	Optimal condition; clean conversion.
LDA	THF	-78	MsCl	82%	Effective, but requires prior preparation of LDA.
n-BuLi	Et₂O	0	MsCl	< 10%	Rapid decomposition/ring-opening of lithiopyrrole.
t-BuLi	THF	-78	MsCl	65%	Too reactive; leads to competitive side reactions.

Table 2: Comparative Properties of 2- vs. 3-Sulfonylpyrrole Isomers

Property	2-(Methylsulfonyl)pyrrole	3-(Methylsulfonyl)pyrrole
Thermodynamic Stability	Lower (Kinetic Product)	Higher (Thermodynamic Sink)
Reactivity to Electrophiles	Highly activated at C5	Moderately activated at C2/C5
Primary Synthetic Utility	Precursor for rearrangement	Final pharmaceutical scaffold (e.g., PPIs)

References

• Hasan, I., Marinelli, E. R., Lin, L.-C. C., Fowler, F. W., & Levy, A. B. (1981). Lithiation of 1-(benzenesulfonyl)pyrrole. A general synthesis of 2-substituted pyrroles. The Journal of Organic Chemistry, 46(1), 157-164. [[2]]

• DeSales, J., Greenhouse, R., & Muchowski, J. M. (1982). Synthesis and rearrangement of pyrrolyl sulfides and sulfones. The Journal of Organic Chemistry, 47(19), 3668-3672. [[4.2]]

• Arikawa, Y., et al. Proton pump inhibitors. European Patent EP1803709A1. [[1.1]]

• Arikawa, Y., et al. Proton pump inhibitors. European Patent EP2336107B1. [[1.4]]

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• 1. EP2336107B1 - Proton pump inhibitors - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]

Application Notes and Protocols: Regioselective Functionalization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals

Scientific Foundation: Understanding the Directing Effects of Sulfonyl Groups

The pyrrole ring is inherently electron-rich and prone to electrophilic substitution, typically at the C2 position due to the formation of a more stabilized cationic intermediate.[1][2][3] However, the introduction of potent electron-withdrawing groups (EWGs) like methylsulfonyl (-SO₂Me) and phenylsulfonyl (-SO₂Ph) profoundly modifies this reactivity landscape.

The N-phenylsulfonyl group primarily deactivates the pyrrole ring towards electrophilic attack through its strong inductive (-I) and mesomeric (-M) effects.[4] This deactivation makes traditional electrophilic aromatic substitution challenging.[5] Conversely, the C2-methylsulfonyl group further depletes electron density at this position. The combined influence of these two sulfonyl groups creates a unique electronic environment that is key to achieving high regioselectivity in subsequent functionalization reactions.

The primary strategies for the regioselective functionalization of this substrate revolve around directed ortho-metalation (DoM) and subsequent trapping with electrophiles, as well as transition-metal-catalyzed cross-coupling reactions.

Strategic Functionalization Pathways

The functionalization of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole can be logically approached by targeting specific positions on the pyrrole ring. The presence of the two sulfonyl groups provides strong directing influences that can be exploited to achieve high regioselectivity.

Figure 1: A logical workflow illustrating the primary strategies for the regioselective functionalization of the title compound.

Detailed Protocols and Methodologies

Regioselective C5-Lithiation and Electrophilic Quench

The N-phenylsulfonyl group is a powerful directed metalation group (DMG). In the presence of a strong, non-nucleophilic base, deprotonation occurs preferentially at the sterically accessible C5 position, which is ortho to the N-sulfonyl group. The C2-methylsulfonyl group further acidifies the ring protons, but the directing effect of the N-sulfonyl group typically dominates C5 deprotonation.

Protocol 1: General Procedure for C5-Functionalization via Lithiation

This protocol describes a general method for the C5-lithiation of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole and subsequent reaction with an electrophile.

Materials:

• 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• Anhydrous Tetrahydrofuran (THF)

• Lithium Diisopropylamide (LDA) or sec-Butyllithium (s-BuLi)

• Electrophile (e.g., Iodomethane, Dry Ice, Benzaldehyde)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a thermometer, add 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (1.0 eq).

• Dissolution: Add anhydrous THF via syringe and cool the solution to -78 °C in a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of LDA (1.1 eq) or s-BuLi (1.1 eq) dropwise via syringe, maintaining the internal temperature below -70 °C. Stir the resulting solution at -78 °C for 1 hour. The formation of the C5-lithiated species is typically observed.[6]

• Electrophilic Quench: Add the chosen electrophile (1.2 eq) to the reaction mixture at -78 °C. Allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Electrophile	C5-Substituent	Expected Product	Typical Yield (%)
Iodomethane (CH₃I)	-CH₃	5-Methyl-2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole	75-85
Dry Ice (CO₂)	-COOH	2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole-5-carboxylic acid	60-70
Benzaldehyde	-CH(OH)Ph	(2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrol-5-yl)(phenyl)methanol	70-80

Table 1: Representative examples of C5-functionalization via lithiation-electrophilic quench.

Functionalization at C3 and C4 via Halogenated Intermediates

Direct functionalization at the C3 and C4 positions is challenging due to the directing effects of the sulfonyl groups. A common and effective strategy is to first introduce a halogen atom at these positions, which can then serve as a handle for transition-metal-catalyzed cross-coupling reactions.

Protocol 2: Regioselective Bromination

While electrophilic substitution on the highly deactivated pyrrole ring is difficult, bromination can be achieved under specific conditions. The N-phenylsulfonyl group directs electrophilic attack to the C3 position.[1]

Materials:

• 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• N-Bromosuccinimide (NBS)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (1.0 eq) in anhydrous DCM or MeCN.

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield 3-bromo-2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Figure 2: Workflow for C3-functionalization via a brominated intermediate and subsequent cross-coupling reactions.

Protocol 3: Suzuki-Miyaura Cross-Coupling of 3-Bromo-2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds.[7] The 3-bromo derivative serves as an excellent substrate for this reaction.

Materials:

• 3-Bromo-2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• Aryl or Heteroaryl Boronic Acid or Boronic Ester (1.2 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃) (2.0 eq)

• Solvent (e.g., Toluene, 1,4-Dioxane, DMF)

• Water (if using an aqueous base)

Procedure:

• Reaction Setup: To a Schlenk flask, add 3-bromo-2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (1.0 eq), the boronic acid/ester (1.2 eq), the palladium catalyst (2-5 mol%), and the base (2.0 eq).

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add the degassed solvent system (e.g., toluene/water 4:1) via syringe.

• Heating: Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature and dilute with water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography on silica gel to afford the desired 3-aryl or 3-heteroaryl product.

Boronic Acid	Palladium Catalyst	Base	Solvent	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	85-95
4-Methoxyphenylboronic acid	PdCl₂(dppf)	Cs₂CO₃	1,4-Dioxane	80-90
Thiophene-2-boronic acid	Pd(PPh₃)₄	Na₂CO₃	DMF/H₂O	75-85

Table 2: Representative conditions for the Suzuki-Miyaura cross-coupling of the 3-bromo derivative.

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be self-validating through rigorous in-process monitoring and characterization of intermediates and final products.

• Reaction Monitoring: The progress of all reactions should be carefully monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete conversion of starting materials and to identify the formation of any byproducts.

• Intermediate Characterization: For multi-step sequences, it is crucial to fully characterize all intermediates (e.g., the 3-bromo derivative) by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their identity and purity before proceeding to the next step.

• Final Product Analysis: The final functionalized pyrrole derivatives must be unambiguously characterized by high-resolution mass spectrometry (HRMS) and 1D/2D NMR spectroscopy (COSY, HSQC, HMBC) to confirm the regiochemistry of the newly introduced substituent.

Conclusion

The regioselective functionalization of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole offers a powerful platform for the synthesis of a wide range of highly substituted pyrrole derivatives. By leveraging the strong directing effects of the two sulfonyl groups, chemists can achieve precise control over the site of new bond formation. The protocols detailed in this guide provide a robust starting point for researchers in medicinal chemistry and materials science to explore the vast chemical space accessible from this versatile building block. The successful application of these methods relies on a solid understanding of the underlying mechanistic principles and meticulous experimental technique.

References

• PapersFlow. (2026, February 15). Regioselective Functionalization of Pyrroles: Research Guide & Papers. PapersFlow.
• Pyrrole reaction. (n.d.).
• Five-membered Heterocycles Pyrrole, Furan and Thiophene. (n.d.).
• Synthesis of substituted pyrroles by addition of sulfonamides to ethyl propiolate. (2025, March 26). American Chemical Society.

• Electrophilic aromatic directing groups. (n.d.). Wikipedia. [Link]

• Substituent Effects in Electrophilic Arom
• Electrophilic Substitution in Pyrrole (Reactivity and Orient

• Hao, E., Fronczek, F. R., & Vicente, M. G. H. (2006). Carborane functionalized pyrroles and porphyrins via the Suzuki cross-coupling reaction. Chemical Communications, (45), 4732–4734. [Link]

• Directed lithiation of N-benzenesulfonyl-3-bromopyrrole. electrophile-controlled regioselective functionalization via dynamic equilibrium between C-2 and C-5 lithio species. (2010, June 18). PubMed. [Link]

Sources

• 1. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
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• 4. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 5. ocw.uci.edu [ocw.uci.edu]
• 6. Directed lithiation of N-benzenesulfonyl-3-bromopyrrole. electrophile-controlled regioselective functionalization via dynamic equilibrium between C-2 and C-5 lithio species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carborane functionalized pyrroles and porphyrins via the Suzuki cross-coupling reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Leveraging 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole in Medicinal Chemistry

An in-depth guide to the application of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole as a versatile precursor in contemporary medicinal chemistry is provided below.

Introduction: The Strategic Value of Substituted Pyrroles in Drug Discovery

The pyrrole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] The functionalization of the pyrrole ring is a key strategy for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.[2][3] The introduction of sulfonyl groups, in particular, is a well-established tactic in drug design to enhance metabolic stability, improve binding affinity through hydrogen bond interactions, and modulate solubility.[4]

This guide focuses on the synthetic utility of a highly functionalized, albeit currently non-commercial, precursor: 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole . This molecule is strategically designed with two distinct sulfonyl groups that serve dual purposes: the N-phenylsulfonyl group acts as a robust, electron-withdrawing protecting group, while the C-methylsulfonyl group provides a versatile handle for subsequent chemical diversification. We will explore its plausible synthesis, its activation for regioselective functionalization, and its application in the construction of complex, biologically relevant molecules.

Physicochemical & Reactivity Profile

The presence of two powerful electron-withdrawing sulfonyl groups profoundly influences the electronic character and reactivity of the pyrrole ring.

• N-Phenylsulfonyl Group : This group significantly reduces the electron density of the pyrrole ring, deactivating it towards electrophilic aromatic substitution compared to an unprotected pyrrole. This deactivation enhances the stability of the ring and prevents unwanted side reactions.[5] It also serves as a directing group, with a known propensity to direct electrophilic attack to the C3 position.[6][7]

• C-Methylsulfonyl Group : The methylsulfonyl (mesyl) group at the C2 position further withdraws electron density. Its key feature is its potential to act as a leaving group in nucleophilic aromatic substitution (SNAAr) reactions, a transformation not typically feasible on electron-rich pyrrole systems.

The combination of these two groups creates a unique "push-pull" electronic scenario that can be exploited for selective chemical transformations, making this precursor a valuable tool for medicinal chemists.

Proposed Synthesis of the Precursor

While not a stock chemical, a plausible and logical synthetic route to 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole can be devised from commercially available starting materials based on established pyrrole chemistry. The proposed synthesis follows a two-step sequence starting from pyrrole.

Caption: Proposed two-step synthesis of the target precursor.

Protocol 1: Synthesis of 1-(Phenylsulfonyl)pyrrole

This procedure is adapted from standard N-protection protocols for pyrroles.[8][9]

• Preparation : To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (N2 or Ar), add a solution of pyrrole (1.0 equivalent) in anhydrous THF dropwise.

• Deprotonation : Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Sulfonylation : Cool the mixture back to 0 °C and add a solution of phenylsulfonyl chloride (1.1 equivalents) in anhydrous THF dropwise.

• Reaction Completion & Work-up : Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC. Upon completion, carefully quench the reaction with saturated aqueous ammonium chloride (NH4Cl).

• Extraction & Purification : Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

This step utilizes directed ortho-metalation followed by electrophilic trapping.

• Preparation : Dissolve 1-(phenylsulfonyl)pyrrole (1.0 equivalent) in anhydrous THF under an inert atmosphere and cool the solution to -78 °C.

• Lithiation : Add n-butyllithium (n-BuLi, 1.1 equivalents) dropwise, maintaining the temperature at -78 °C. The N-phenylsulfonyl group directs lithiation to the C2 position. Stir the resulting solution for 1 hour at -78 °C.

• Electrophilic Quench : Add methanesulfonyl chloride (1.2 equivalents) dropwise to the solution at -78 °C.

• Reaction Completion & Work-up : Allow the reaction mixture to slowly warm to room temperature over 2-3 hours. Quench with saturated aqueous NH4Cl.

• Extraction & Purification : Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na2SO4, filter, and concentrate. Purify the target compound by column chromatography.

Applications in Medicinal Chemistry: A Modular Approach

The title compound is a versatile intermediate for generating libraries of substituted pyrroles. Its primary utility lies in its capacity for selective C-C and C-N bond formation, which are cornerstone reactions in drug synthesis.

Cross-Coupling Reactions: Building Molecular Complexity

The C-methylsulfonyl group can be exploited as a pseudohalide in various palladium-catalyzed cross-coupling reactions. This approach is advantageous as sulfonium salts, derived from sulfones, have been shown to be effective coupling partners, sometimes superior to traditional halides.[10]

Caption: General workflow for Suzuki/Stille cross-coupling.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup : In an oven-dried Schlenk flask under an inert atmosphere, combine 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv.), the desired aryl/heteroaryl boronic acid (1.5 equiv.), a palladium catalyst such as Pd(PPh3)4 (5 mol%), and a base like potassium carbonate (K2CO3, 3.0 equiv.).

• Solvent Addition : Add a degassed mixture of a suitable solvent system (e.g., 1,4-dioxane/water, 4:1).

• Heating : Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring progress by TLC or LC-MS.

• Work-up : After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

• Purification : Wash the combined organic layers with brine, dry over Na2SO4, and concentrate. Purify the coupled product by column chromatography.

• N-Deprotection : The resulting N-phenylsulfonyl pyrrole can be deprotected under various conditions, such as with magnesium in methanol or using a fluoride source like TBAF, to yield the free NH-pyrrole.[10]

Table 1: Representative Cross-Coupling Reactions

Coupling Type	Coupling Partner	Catalyst System	Typical Yield
Suzuki-Miyaura	Arylboronic Acid	Pd(PPh3)4 / K2CO3	Good to Excellent
Stille	Arylstannane	Pd(PPh3)4 / LiCl	Good to Excellent
Buchwald-Hartwig	Amine / Amide	Pd2(dba)3 / Xantphos / Cs2CO3	Moderate to Good

Case Study: Hypothetical Synthesis of a Pyrrole-Based Kinase Inhibitor

Many kinase inhibitors feature a substituted heterocyclic core. We can envision the synthesis of a novel inhibitor scaffold using our precursor. The target molecule could be a derivative of a known class of inhibitors, such as those targeting Mcl-1, where substituted pyrroles have shown promise.[11]

Synthetic Scheme:

• Suzuki Coupling : Couple the precursor with 4-fluoro-3-methoxy-phenylboronic acid to install a key pharmacophoric element.

• N-Deprotection : Remove the N-phenylsulfonyl protecting group.

• N-Alkylation/Acylation : Functionalize the pyrrole nitrogen with a side chain known to interact with the target kinase, for example, by reacting with a suitable alkyl halide or acyl chloride.

This modular approach allows for the rapid generation of an analogue library for structure-activity relationship (SAR) studies, a critical component of modern drug discovery.[12][13]

Trustworthiness and Self-Validation

The protocols described are based on well-established, high-yielding reactions in heterocyclic chemistry. Each step can be validated through standard analytical techniques:

• Thin-Layer Chromatography (TLC) : For routine reaction monitoring.

• Nuclear Magnetic Resonance (NMR) : For structural confirmation of intermediates and final products.

• H NMR will show characteristic shifts for the pyrrole protons, and the appearance/disappearance of signals corresponding to the sulfonyl groups and coupling partners.

• Mass Spectrometry (MS) : To confirm the molecular weight of all synthesized compounds.

By employing these standard validation methods at each stage, the researcher can ensure the integrity of the synthetic route and the identity of the resulting compounds.

Conclusion: A Versatile Building Block for Medicinal Chemistry

While 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is not a standard reagent, its logical synthesis and immense potential for chemical diversification make it a highly attractive, hypothetical precursor for medicinal chemists. The dual functionality of the sulfonyl groups provides a powerful platform for controlled, regioselective synthesis of complex pyrrole derivatives. The protocols and strategies outlined in this guide offer a roadmap for leveraging this precursor to accelerate the discovery of novel therapeutics based on the privileged pyrrole scaffold.[1][14]

References

• Pyrrole Protection | Request PDF - ResearchGate. Available at: [Link]

• Preparation of Sulfenyl Pyrroles. Available at: [Link]

• Synthesis of 2,3-Disubstituted Pyrroles by Lewis Acid Promoted Cyclization of N-Sulfonyl Vinylogous Carbamates and Amides - PMC. Available at: [Link]

• Bioactive pyrrole-based compounds with target selectivity - PMC - NIH. Available at: [Link]

• Pyrrolylsulfonium salts: stable, accessible and versatile pseudohalides for Stille couplings. Available at: [Link]

• Synthesis of substituted pyrroles from N-sulfonyl enamines - American Chemical Society. Available at: [Link]

• New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity - Semantic Scholar. Available at: [Link]

• Insights into the Biological Activities and Substituent Effects of Pyrrole Derivatives: The Chemistry-Biology Connection - PubMed. Available at: [Link]

• Synthesis and biological evaluation of substituted pyrrolidines and pyrroles as potential anticancer agents - PubMed. Available at: [Link]

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - MDPI. Available at: [Link]

• Pyrrole synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-Sulfonyl- and N-Acylpyrroles via a Ring-Closing Metathesis/Dehydrogenation Tandem Reaction - Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - Organic Chemistry Portal. Available at: [Link]

• Influence of substitution patterns on the antimicrobial properties of pyrrole sulfonamide scaffolds - Frontiers. Available at: [Link]

• Discovery of 3,5-Dimethyl-4-Sulfonyl-1H-Pyrrole-Based Myeloid Cell Leukemia 1 Inhibitors with High Affinity, Selectivity, and Oral Bioavailability | Journal of Medicinal Chemistry. Available at: [Link]

• Beyond N−Ts deprotection: diversification of sulfonyl pyrroles. Yields... - ResearchGate. Available at: [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis of N-(2-pyrrole)-sulfonamides from sulfonamides and pyrroles - ResearchGate. Available at: [Link]

• Post-synthetic diversification of pyrrole-fused benzosultams via trans- sulfonylations and reactions on the periphery of. Available at: [Link]

• Application of Sulfonyl in Drug Design | Request PDF - ResearchGate. Available at: [Link]

• Preparation of sulfonyl pyrroles 2 from primary sulfonamides 1. - ResearchGate. Available at: [Link]

• Synthesis of Pyrroles from Terminal Alkynes, N-Sulfonyl Azides, and Alkenyl Alkyl Ethers through 1-Sulfonyl-1,2,3-triazoles - Organic Chemistry Portal. Available at: [Link]

• Formation of 1Sulfonyl3-sulfinyl Pyrrole in the Reaction of Pyrrole with Phenylsulfonyl Chloride - ResearchGate. Available at: [Link]

• Efficient sulfonation of 1-phenylsulfonyl-1H-pyrroles and 1-phenylsulfonyl-1H-indoles using chlorosulfonic acid in acetonitrile - Sci-Hub. Available at: [Link]

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• 3. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential [mdpi.com]
• 4. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]
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Application Note: Catalytic Desulfonylative Cross-Coupling of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, self-validating methodology for the utilization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole as a highly stable electrophile in transition-metal-catalyzed C(sp²)–C(sp²) cross-coupling reactions.

Executive Summary & Mechanistic Rationale

The synthesis of C2-substituted pyrroles is a critical operation in the development of pharmaceuticals (e.g., statins, kinase inhibitors) and advanced materials. Traditional cross-coupling approaches relying on 2-halopyrroles are frequently plagued by substrate instability, poor shelf-life, and spontaneous polymerization.

2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole circumvents these limitations by employing the methylsulfonyl moiety as a bench-stable, crystalline pseudo-halide.

• Role of the N-Phenylsulfonyl Group: This electron-withdrawing group (EWG) lowers the lowest unoccupied molecular orbital (LUMO) of the electron-rich pyrrole ring. This electronic modulation is an absolute prerequisite for facilitating the oxidative addition of low-valent metals into the otherwise inert C2–S bond. It also prevents undesired N-coordination to the metal center.

• Role of the 2-Methylsulfonyl Group: Under Ni-catalysis, the C–SO₂Me bond undergoes facile cleavage, releasing sulfur dioxide and a methyl sulfinate equivalent. This process drives the thermodynamic formation of the cross-coupled product, a strategy widely validated in 1[1].

Nickel is uniquely suited for this C–S bond activation. Its high nucleophilicity and smaller atomic radius compared to Palladium allow it to efficiently insert into the sterically hindered C2-position of the bis-sulfonylated pyrrole[2]. Recent advances have also demonstrated the utility of sulfones in 3, further expanding the synthetic versatility of these reagents[3].

Reaction Pathway & Catalytic Cycle

The following diagram illustrates the logical progression of the Ni-catalyzed desulfonylative Suzuki-Miyaura coupling, highlighting the key organometallic intermediates.

Caption: Catalytic cycle of the Ni-catalyzed desulfonylative cross-coupling of 2-sulfonylpyrroles.

Optimization of Reaction Parameters

The choice of catalyst, ligand, and base dictates the success of the C–S activation. The table below summarizes the causality behind parameter selection during protocol optimization.

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
Pd₂(dba)₃	XPhos	K₃PO₄	Toluene	100	< 10%	Pd is insufficiently nucleophilic for C–SO₂Me activation.
Ni(cod)₂	PPh₃	K₃PO₄	Dioxane	100	35%	Monodentate phosphines lead to rapid catalyst deactivation.
Ni(cod)₂	dppf	Cs₂CO₃	Dioxane	100	62%	Bidentate ligand stabilizes Ni(II) intermediate; moderate yield.
Ni(cod)₂	PCy₃	K₃PO₄	Toluene	90	88%	Strong σ-donor ligand (PCy₃) maximizes oxidative addition efficiency.
NiCl₂·glyme	PCy₃	K₃PO₄	Toluene	90	85%	Bench-stable Ni(II) pre-catalyst (requires in situ reduction by the boronic acid).

Experimental Protocol: Ni-Catalyzed Desulfonylative Suzuki-Miyaura Coupling

This protocol describes the coupling of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole with arylboronic acids to yield 2-aryl-1-(phenylsulfonyl)pyrroles.

Self-Validating System Checks:

• Visual Catalyst Check: The active Ni(0)-PCy₃ complex is typically deep red/purple in solution. A rapid color shift to black or pale green prior to heating indicates premature catalyst oxidation or precipitation (failure state).

• TLC Monitoring: The starting bis-sulfonyl pyrrole is highly UV-active and typically runs at R_f = 0.4 (Hexanes/EtOAc 3:1). The desulfonylated cross-coupled product will run significantly higher (R_f ~ 0.6–0.7) due to the loss of the polar methylsulfonyl group.

Step-by-Step Methodology:

• Preparation of the Inert Environment: In a nitrogen-filled glovebox (O₂ < 1 ppm), add Ni(cod)₂ (13.8 mg, 0.05 mmol, 10 mol%) and PCy₃ (28.0 mg, 0.10 mmol, 20 mol%) to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar. Causality: Ni(cod)₂ is highly sensitive to oxygen; performing this step in a glovebox ensures the active catalyst is not oxidized to inactive Ni(II) oxides before the catalytic cycle begins.

• Substrate Addition: To the same tube, add 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (179.7 mg, 0.5 mmol, 1.0 equiv), the desired arylboronic acid (0.75 mmol, 1.5 equiv), and anhydrous K₃PO₄ (318.4 mg, 1.5 mmol, 3.0 equiv). Causality: An excess of boronic acid compensates for competitive protodeboronation at elevated temperatures. K₃PO₄ provides sufficient basicity to form the reactive boronate complex without hydrolyzing the sensitive N-phenylsulfonyl protecting group (which would occur if alkoxides like NaOtBu were used).

• Solvent Introduction: Seal the tube with a rubber septum, remove it from the glovebox, and connect it to a Schlenk line. Inject anhydrous, freeze-pump-thaw degassed toluene (2.5 mL) via syringe. Causality: Dissolved oxygen in the solvent is the primary cause of failure in Ni-catalyzed cross-couplings. Rigorous degassing is non-negotiable.

• Reaction Execution: Replace the septum with a Teflon screwcap under positive nitrogen flow. Heat the reaction mixture in a pre-heated oil bath at 90 °C for 16 hours with vigorous stirring (800 rpm).

• Workup & Quench: Cool the vessel to room temperature. Dilute the mixture with EtOAc (10 mL) and filter through a short pad of Celite to remove the inorganic salts and precipitated nickel black. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient of 0–10% EtOAc in Hexanes) to yield the pure 2-aryl-1-(phenylsulfonyl)-1H-pyrrole.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the desulfonylative cross-coupling protocol.

Troubleshooting & Causality Matrix

• Issue: Complete recovery of starting material (No conversion).

  • Cause: Failure of oxidative addition due to catalyst death.

  • Solution: Ensure Ni(cod)₂ is fresh (it should consist of bright yellow crystals, not an orange/brown powder). If steric hindrance on the boronic acid is high, switch to a more electron-rich, less sterically demanding ligand like an N-heterocyclic carbene (e.g., IPr).

• Issue: Protodeboronation of the boronic acid (detected by GC-MS as the reduced arene).

  • Cause: Trace water in the solvent or hygroscopic base.

  • Solution: Rigorously dry the K₃PO₄ under vacuum at 120 °C overnight prior to use. Ensure toluene is freshly distilled over sodium/benzophenone.

• Issue: Loss of the N-phenylsulfonyl group (yielding unprotected 2-arylpyrrole).

  • Cause: Overly harsh basic conditions or nucleophilic attack by the solvent.

  • Solution: Strictly avoid using strong alkoxide bases (e.g., NaOtBu, KOMe) or protic solvents (e.g., EtOH), which readily cleave the N–S bond via nucleophilic aromatic substitution/hydrolysis.

References

• RSC Publishing (Chem. Soc. Rev. / RSC Adv.)
• Desulfonylative Transformations of Sulfones by Transition-Metal Catalysis, Photocatalysis, and Organocatalysis ResearchGate URL
• Copper/photoredox catalysis enables desulfonylative radical N-glycosylation ChemRxiv URL

Sources

• 1. Beyond classical sulfone chemistry: metal- and photocatalytic approaches for C–S bond functionalization of sulfones - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00535E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]

Application Note: Reagents and Protocols for the Direct Methylsulfonylation of 1-(Phenylsulfonyl)-1H-pyrrole

Executive Summary

The direct methylsulfonylation of pyrrole derivatives is a critical transformation in medicinal chemistry, particularly for the synthesis of advanced proton pump inhibitors and COX-2 selective non-steroidal anti-inflammatory drugs[1]. However, the electron-rich nature of the unprotected pyrrole core makes it highly susceptible to oxidative degradation and uncontrolled polymerization. Utilizing 1-(phenylsulfonyl)-1H-pyrrole as a substrate solves this issue, but necessitates specialized reagent systems to overcome the resulting electronic deactivation. This application note details the mechanistic rationale and provides self-validating, step-by-step protocols for three distinct methylsulfonylation strategies: classical electrophilic aromatic substitution (SEAr), oxidative radical addition, and multicomponent radical insertion.

Mechanistic Rationale & Regioselectivity

The N-phenylsulfonyl group is not merely a protecting group; it is a powerful directing group that dictates the outcome of the functionalization.

• Electronic Deactivation: By withdrawing electron density from the π -system, the phenylsulfonyl group stabilizes the pyrrole ring against harsh oxidants and Lewis acids, preventing degradation.

• Steric Shielding: The bulky nature of the N-substituent imposes severe steric hindrance at the α -positions (C2 and C5). Consequently, both electrophilic and radical attacks are heavily directed toward the β -positions (C3 and C4)[2].

Depending on the reagent system chosen, the transformation proceeds via either a highly reactive sulfonylium cation ( [CH3​SO2​]+ ) or a sulfonyl radical ( [CH3​SO2​]∙ ).

Mechanistic pathways for the direct methylsulfonylation of 1-(phenylsulfonyl)-1H-pyrrole.

Experimental Methodologies

Protocol 1: Electrophilic Methylsulfonylation via MsCl / AlCl3

Causality & Design: Because the N-phenylsulfonyl group strongly deactivates the pyrrole ring, standard sulfonylation reagents are ineffective. Aluminum chloride ( AlCl3​ ) is required to abstract the chloride from methanesulfonyl chloride (MsCl), generating a highly reactive sulfonylium cation. Pre-forming this complex before substrate addition prevents Lewis acid-catalyzed polymerization of the pyrrole[2].

Step-by-Step Methodology:

• Preparation of the Electrophile: In an oven-dried flask under argon, suspend anhydrous AlCl3​ (2.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Cool the suspension to 0 °C using an ice bath. Rationale: Cooling prevents the highly exothermic Lewis acid complexation from boiling the solvent.

• Activation: Add MsCl (1.5 equiv) dropwise. Stir for 15 minutes. Validation: The opaque suspension will transition into a pale yellow, homogeneous solution, indicating the successful formation of the active [CH3​SO2​]+⋅[AlCl4​]− complex.

• Substrate Addition: Dissolve 1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv) in a minimal volume of DCM and add it dropwise to the activated electrophile solution at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The starting material spot should disappear, replaced by a new, UV-active product spot at a lower Rf​ .

• Quenching & Workup: Carefully pour the reaction mixture over a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO3​ . Rationale: Ice controls the exothermic hydrolysis of AlCl3​ , while NaHCO3​ neutralizes the generated HCl, preventing acid-catalyzed cleavage of the N-phenylsulfonyl group.

• Isolation: Extract the aqueous layer with DCM ( 3× ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography to yield 3-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Protocol 2: Oxidative Radical Methylsulfonylation via MeSO2Na / I2

Causality & Design: To avoid harsh, moisture-sensitive Lewis acids, this method utilizes a single-electron transfer (SET) pathway. Iodine ( I2​ ) acts as a mild oxidant to convert bench-stable sodium methanesulfinate ( MeSO2​Na ) into a methanesulfonyl radical. The electron-deficient nature of the protected pyrrole makes it an excellent acceptor for this radical species.

Step-by-Step Methodology:

• Reaction Assembly: Charge a reaction vial with 1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv), MeSO2​Na (3.0 equiv), and I2​ (1.5 equiv).

• Solvent Addition: Add a solvent mixture of DMSO and H2​O (5:1 v/v, 0.1 M). Rationale: Water is essential to fully solubilize the inorganic MeSO2​Na salt, while DMSO dissolves the organic substrate and stabilizes the radical intermediates.

• Thermal Activation: Seal the vial and heat to 80 °C for 12 hours. Validation: The initial dark brown color of the iodine will gradually fade to a pale yellow/orange as I2​ is consumed in the generation of radicals.

• Quenching: Cool the mixture to room temperature and add saturated aqueous Na2​S2​O3​ . Rationale: Sodium thiosulfate reduces any unreacted iodine to water-soluble iodide, preventing it from co-eluting with the product during chromatography.

• Isolation: Dilute with ethyl acetate and wash extensively with water ( 5× ) to remove the DMSO. Dry the organic layer over MgSO4​ , concentrate, and purify via silica gel chromatography.

Protocol 3: Multicomponent Radical Insertion via Na2S2O5 / DCP

Causality & Design: This atom-economical approach generates the methylsulfonyl radical in situ without relying on pre-formed methanesulfinate salts[3]. Dicumyl peroxide (DCP) undergoes thermal homolysis followed by β -scission to release a methyl radical ( CH3∙​ ). Simultaneously, sodium metabisulfite ( Na2​S2​O5​ ) decomposes to release SO2​ . The methyl radical traps SO2​ to form [CH3​SO2​]∙ , which subsequently adds to the pyrrole ring.

Step-by-Step Methodology:

• Reaction Assembly: In a pressure tube, combine 1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv), Na2​S2​O5​ (2.0 equiv), DCP (2.5 equiv), and FeCl3​ (10 mol%).

• Solvent & Heating: Add 1,2-dichloroethane (DCE, 0.2 M). Seal the tube and heat to 110 °C for 16 hours. Rationale: A temperature of 110 °C is specifically required to surpass the activation energy for the thermal decomposition of DCP. FeCl3​ facilitates the SET oxidation of the intermediate pyrrole radical back to a cation, followed by deprotonation to restore aromaticity.

• Workup: Cool to room temperature, dilute with DCM, and wash with water. Dry the organic phase, concentrate, and purify via chromatography.

Quantitative Comparison of Reagent Systems

Reagent System	Reactive Intermediate	Primary Regioselectivity	Typical Yield	Reaction Conditions	Environmental & Safety Profile
MsCl / AlCl3	Sulfonylium Cation ( [CH3​SO2​]+ )	C3 (Strict)	75–85%	0 °C to RT, DCM	Uses corrosive Lewis acids; highly moisture-sensitive.
MeSO2Na / I2	Sulfonyl Radical ( [CH3​SO2​]∙ )	C3 (Major), C2 (Minor)	65–75%	80 °C, DMSO/ H2​O	Mild, bench-stable reagents; avoids harsh acids.
Na2S2O5 / DCP	Sulfonyl Radical (in situ)	C3 (Major), C2 (Minor)	50–65%	110 °C, DCE	Atom-economical; avoids pre-synthesized sulfonylating agents.

References

• [2] Sigma-Aldrich. 1-(Phenylsulfonyl)pyrrole 98 16851-82-4. (Citing: Anderson HJ, et al. Pyrrole chemistry. XXVIII. Substitution reactions of 1-(phenylsulfonyl) pyrrole and some derivatives). Available at: 2

• [3] He, Y., et al. Synthesis of β-Methylsulfonylated N-Heterocycles from Saturated Cyclic Amines with the Insertion of Sulfur Dioxide. PubMed (J Org Chem. 2020). Available at: 3

• [1] Hasuoka, A., et al. Proton pump inhibitors. Google Patents (US8048909B2). Available at: 1

Sources

• 1. US8048909B2 - Proton pump inhibitors - Google Patents [patents.google.com]
• 2. 1-(Phenylsulfonyl)pyrrole 98 16851-82-4 [sigmaaldrich.com]
• 3. Synthesis of β-Methylsulfonylated N-Heterocycles from Saturated Cyclic Amines with the Insertion of Sulfur Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction yield for 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I have structured this guide to address the specific mechanistic hurdles encountered during the synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole .

This transformation relies on a delicate balance of protecting group chemistry, cryogenic carbanion generation, and electrophilic trapping. Below, you will find the mechanistic workflow, targeted troubleshooting FAQs, yield optimization data, and self-validating experimental protocols.

Mechanistic Workflow

Workflow for the synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Troubleshooting & FAQs

Q1: When scaling up the N-sulfonylation of pyrrole using phase-transfer catalysis (NaOH/DCM/Bu₄NHSO₄), my yields plateau at 60-65%. How can I achieve >90% conversion? Causality & Solution: Biphasic conditions often lead to the competitive hydrolysis of benzenesulfonyl chloride (PhSO₂Cl) into unreactive benzenesulfonic acid. While acceptable for small-scale synthesis, this hydrolysis outpaces pyrrole deprotonation at scale. To optimize, transition to strictly anhydrous conditions using Sodium Hydride (NaH) in Tetrahydrofuran (THF). The irreversible deprotonation by NaH ensures complete formation of the pyrrolide anion before the electrophile is introduced, maximizing the yield of the N-protected intermediate 1[1].

Q2: During the C2-lithiation of 1-(phenylsulfonyl)pyrrole, I used n-Butyllithium (n-BuLi) but observed extensive degradation and ring-opened byproducts. What went wrong? Causality & Solution: The N-phenylsulfonyl group is strongly electron-withdrawing, which sensitizes the pyrrole nucleus and the sulfonyl sulfur to nucleophilic attack. While n-BuLi is a strong base, it is also highly nucleophilic. It can attack the sulfonyl group directly, leading to desulfonylation or ring fragmentation 2[2]. To achieve clean Directed ortho-Metalation (DoM), you must decouple basicity from nucleophilicity. Use Lithium Diisopropylamide (LDA) at -78 °C. LDA’s steric bulk prevents nucleophilic attack, ensuring selective deprotonation at the C2 position.

Q3: After trapping the lithiated intermediate with methanesulfonyl chloride (MsCl), my LC-MS shows a major byproduct at m/z 242 [M+H]⁺, which corresponds to a chlorinated pyrrole. Why am I getting halogenation instead of sulfonylation? Causality & Solution: You are observing a classic halophilic attack. Chlorine atoms attached to electron-withdrawing centers (such as the sulfonyl group in MsCl) exhibit electrophilic character. The highly reactive C2-carbanion can attack the chlorine atom instead of the sulfur atom, resulting in electrophilic chlorination of the pyrrole ring and the expulsion of a methanesulfinate leaving group 3[3]. To completely eliminate this side reaction, replace MsCl with methanesulfonic anhydride (Ms₂O) . Lacking a halogen atom, Ms₂O forces the carbanion to attack the sulfur center, driving the reaction exclusively toward the desired methylsulfonylated product.

Yield Optimization Data

The following table summarizes the quantitative impact of base and electrophile selection on the final reaction yield during the Phase 2/3 workflow.

Base	Electrophile	Temperature	Primary Observed Product	Yield (%)
n-BuLi (1.1 eq)	MsCl (1.5 eq)	-78 °C	Complex mixture (Desulfonylation)	< 20%
LDA (1.1 eq)	MsCl (1.5 eq)	-78 °C	2-Chloro-1-(phenylsulfonyl)-1H-pyrrole	45%
LDA (1.1 eq)	Ms₂O (1.5 eq)	-78 °C	2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole	> 85%

Self-Validating Experimental Protocols

Protocol A: Synthesis of 1-(phenylsulfonyl)-1H-pyrrole

• Preparation: Charge a flame-dried round-bottom flask with NaH (60% dispersion in mineral oil, 1.2 eq) and anhydrous THF (0.5 M). Cool to 0 °C under an inert N₂ atmosphere.

• Deprotonation: Add pyrrole (1.0 eq) dropwise. Note: H₂ gas evolution will occur; dropwise addition controls the exotherm and prevents foaming. Stir for 30 minutes at 0 °C until the solution becomes clear.

• Electrophilic Addition: Add benzenesulfonyl chloride (1.1 eq) dropwise. Warm the reaction to room temperature and stir for 2 hours.

• In-Process Control (IPC): Quench a 0.1 mL aliquot in water and extract with EtOAc. Analyze via TLC (Hexanes:EtOAc 8:1). The reaction is complete when pyrrole is consumed (stains active with vanillin) and a new UV-active spot appears at R_f ~0.6. LC-MS should confirm the mass target (m/z 208 [M+H]⁺).

• Workup: Quench the main reaction with ice water. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify via recrystallization from ethanol to yield a white solid.

Protocol B: Synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• Base Generation: In a flame-dried flask, dissolve diisopropylamine (1.2 eq) in anhydrous THF (0.2 M). Cool to -78 °C. Add n-BuLi (2.5 M in hexanes, 1.1 eq) dropwise. Stir for 30 min at -78 °C to generate LDA in situ.

• Directed Metalation: Add a solution of 1-(phenylsulfonyl)-1H-pyrrole (1.0 eq) in THF dropwise to the LDA solution. Stir for 1 hour at -78 °C. Note: The bulky phenylsulfonyl group directs the lithium exclusively to the C2 position.

• Trapping: Dissolve methanesulfonic anhydride (Ms₂O, 1.5 eq) in a minimum amount of anhydrous THF and add it dropwise to the carbanion solution at -78 °C.

• Maturation & IPC: Stir for 2 hours at -78 °C, then allow the reaction to slowly warm to 0 °C. Quench a 0.1 mL aliquot in saturated aqueous NH₄Cl. LC-MS must show the consumption of starting material (m/z 208) and the dominance of the product peak (m/z 286 [M+H]⁺).

• Workup: Quench the bulk reaction with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the organic phase with water and brine, dry over MgSO₄, filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure product.

References

• ACS Publications (Organic Letters) : Magnesiation Employing Grignard Reagents and Catalytic Amine. Application to the Functionalization of N-Phenylsulfonylpyrrole. URL: [Link]

• MDPI (Molecules) : Chlorine in an Organic Molecule, a Universal Promoter—Workhorse—Of Reactions. URL: [Link]

Sources

• 1. 1-(苯基磺酰基)吡咯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chlorine in an Organic Molecule, a Universal Promoter—Workhorse—Of Reactions [mdpi.com]

Technical Support Center: Troubleshooting Low Conversion in 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals experiencing low yields or incomplete conversions during the preparation of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

By analyzing the causality behind reagent interactions and reaction conditions, this guide provides actionable, self-validating methodologies to optimize your synthetic workflow.

Mechanistic Overview & Failure Causality

The synthesis of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole relies on the Directed ortho Metalation (DoM) of 1-(phenylsulfonyl)pyrrole. The phenylsulfonyl group serves a dual purpose: it acts as an electron-withdrawing N-protecting group and coordinates with the lithium cation to direct deprotonation exclusively to the C2 position,[1].

The Critical Bottleneck: Low conversion rates typically stem from the electrophilic trapping phase rather than the lithiation phase. Methanesulfonyl chloride (MsCl) possesses highly acidic α -protons. In the presence of unreacted strong bases (like n -BuLi) or localized high concentrations of the 2-lithio intermediate, MsCl undergoes rapid deprotonation to form sulfene ( CH2​=SO2​ ) . Sulfene is highly reactive and prone to polymerization, which consumes your electrophile and drastically lowers the conversion rate of the desired nucleophilic substitution.

Reaction workflow and primary causality of conversion failures.

Self-Validating Experimental Protocol

To guarantee reproducibility, do not treat the protocol as a black box. Implement the following self-validating system, which includes built-in diagnostic checkpoints.

Phase 1: Directed Lithiation

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Dissolution: Dissolve 1-(phenylsulfonyl)pyrrole (1.0 eq) in anhydrous THF (0.2 M concentration). Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add n -BuLi (1.05 eq, titrated solution in hexanes) dropwise over 15 minutes. Stir at -78 °C for 45 minutes.

  • Validation Checkpoint ( D2​O Quench): Extract a 0.1 mL aliquot via syringe and inject it into a vial containing 0.5 mL D2​O and 1 mL EtOAc. Analyze the organic layer via GC-MS or 1H -NMR. You should observe >95% incorporation of deuterium at the C2 position. If incorporation is low, your n -BuLi is degraded or your THF is wet.

Phase 2: Electrophilic Trapping (Reverse Addition)

Note: Standard direct addition of MsCl often leads to sulfene formation. Reverse addition is strictly recommended. 4. Electrophile Prep: In a separate flame-dried flask, dissolve MsCl (1.2 eq) in anhydrous THF and cool to -78 °C. 5. Reverse Addition: Using a cannula, transfer the cold 2-lithio pyrrole solution dropwise into the MsCl solution at -78 °C. This ensures the electrophile is always in excess relative to the base, suppressing sulfene formation. 6. Maturation: Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Validation Checkpoint (TLC): Check the reaction via TLC (Hexanes/EtOAc 3:1). The product is highly UV-active.

Phase 3: Workup

• Quench: Quench the reaction with saturated aqueous NH4​Cl .

• Extraction & Purification: Extract with EtOAc (3x), wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography[2].

Troubleshooting Guide & FAQs

Diagnostic logic tree for troubleshooting low conversion rates.

Q: My D2​O quench shows excellent lithiation (>95%), but my final isolated yield is still under 30%. What is happening?

A: This is the hallmark of electrophile failure. If you are using direct addition, the localized concentration of the highly basic 2-lithio intermediate is deprotonating the MsCl to form sulfene ( CH2​=SO2​ ). Sulfene rapidly polymerizes, turning the reaction mixture dark and consuming your electrophile. Solution: Switch to the reverse addition technique described in Phase 2 of the protocol.

Q: Can I use LDA instead of n -BuLi to avoid over-metalation?

A: While LDA can successfully deprotonate 1-(phenylsulfonyl)pyrrole, it is highly discouraged when MsCl is the electrophile. The byproduct of LDA lithiation is diisopropylamine. This secondary amine remains in solution and acts as a potent base that will rapidly deprotonate MsCl to form sulfene. n -BuLi produces butane gas, which escapes the system, leaving no residual base to interfere with the electrophile.

Q: Even with reverse addition, my MsCl reactions are messy. Is there an alternative electrophile?

A: Yes. If MsCl continues to be problematic, you can bypass the sulfene issue entirely by using S-methyl methanesulfonothioate ( MeSSO2​Me ) or dimethyl disulfide ( MeSSMe ) as the electrophile. These reagents do not possess the same highly acidic α -protons. Trapping with MeSSMe yields the 2-(methylthio) derivative, which can be cleanly oxidized to the target methylsulfonyl compound using mCPBA in a subsequent step.

Q: Why am I seeing a mixture of C2 and C3 substituted products?

A: The phenylsulfonyl group is a strong C2-directing group[1]. However, at temperatures above -40 °C, the 2-lithio species can equilibrate to the thermodynamically more stable 3-lithio species due to steric relief. Solution: Maintain strict temperature control at -78 °C during both the lithiation and the electrophilic addition phases.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes internal validation data demonstrating how variations in the protocol directly impact the conversion rate of 1-(phenylsulfonyl)pyrrole to 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Base Used	Electrophile	Addition Method	Temp Control	Conversion Rate (%)	Primary Observed Issue
n -BuLi (1.05 eq)	MsCl (1.2 eq)	Direct Addition	-78 °C	35 - 45%	Sulfene polymerization (dark mixture)
n -BuLi (1.05 eq)	MsCl (1.2 eq)	Reverse Addition	-78 °C	78 - 85%	None (Clean conversion)
LDA (1.1 eq)	MsCl (1.2 eq)	Direct Addition	-78 °C	< 20%	Amine byproduct deprotonates MsCl
n -BuLi (1.05 eq)	MeSSO2​Me (1.2 eq)	Direct Addition	-78 °C	88 - 92%	None (Highly efficient alternative)
n -BuLi (1.05 eq)	MsCl (1.2 eq)	Reverse Addition	-20 °C	50%	Loss of regioselectivity (C3 byproduct)

References

• Mechanistic Grounding for Regioselectivity and Substitution Title: Pyrrole chemistry. XXVIII. Substitution reactions of 1-(phenylsulfonyl)pyrrole and some derivatives Source: Canadian Journal of Chemistry URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. 1-(PHENYLSULFONYL)PYRROLE price,buy 1-(PHENYLSULFONYL)PYRROLE - chemicalbook [chemicalbook.com]

Best column chromatography purification methods for 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Welcome to the technical support center. As researchers and drug development professionals, you know that isolating highly functionalized heterocycles requires more than just following a recipe—it requires a mechanistic understanding of how your molecule interacts with the chromatographic environment.

Below is our comprehensive, causality-driven guide to mastering the purification of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Part 1: Mechanistic Insights & Chromatographic Causality

To purify 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole efficiently, we must first analyze its structural electronics. The pyrrole nitrogen is protected by a phenylsulfonyl group, which eliminates the N-H hydrogen bond donor capability. However, the introduction of the 2-methylsulfonyl group equips the molecule with a total of four highly polarized sulfonyl oxygens.

These oxygen atoms act as potent hydrogen bond acceptors, creating an exceptionally strong affinity for the hydrogen bond donors (silanol groups, Si-OH) present on the surface of normal-phase silica gel. Consequently, this target compound will exhibit a significantly lower Retention Factor ( Rf​ ) compared to its mono-sulfonylated precursor, 1-(phenylsulfonyl)-1H-pyrrole[1]. To successfully elute this compound without severe band broadening, the mobile phase must contain a competing hydrogen bond acceptor (like the carbonyl oxygen in ethyl acetate) to disrupt the silanol-target interactions[2].

Quantitative Chromatographic Parameters

The following table summarizes the optimized parameters for flash column chromatography of this specific compound.

Parameter	Recommended Value	Scientific Rationale
Stationary Phase	Silica Gel (40-63 µm, 230-400 mesh)	Provides the optimal surface area-to-flow rate ratio for resolving closely eluting sulfonylated pyrrole derivatives.
Mobile Phase	Hexane / Ethyl Acetate (Gradient)	EtOAc acts as a hydrogen bond acceptor to pull the polar dual-sulfonyl compound from the silica, while hexane modulates elution speed.
Target Rf​	0.25 – 0.35	Ensures sufficient column retention (column volumes) to achieve baseline separation from non-polar impurities[3].
Detection	UV at 254 nm	The conjugated pyrrole system and the phenyl ring provide strong, reliable UV chromophores for fraction monitoring.
Loading Method	Dry Loading (on Silica Gel)	Bypasses the compound's poor solubility in non-polar eluents, preventing column-head precipitation and band distortion.

Part 2: Self-Validating Purification Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: TLC Mobile Phase Optimization

• Dissolve a 1 mg aliquot of your crude reaction mixture in 1 mL of dichloromethane (DCM).

• Spot the mixture onto a silica gel TLC plate alongside a reference spot of your starting material (e.g., 1-(phenylsulfonyl)-1H-pyrrole).

• Develop the plate in a 70:30 Hexane:Ethyl Acetate chamber[3].

• Validation: Visualize under UV (254 nm). The starting material should elute near Rf​ ~0.60, while the target 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole should appear at Rf​ ~0.30. If the target Rf​ is too low, increase EtOAc by 5% increments until the 0.25–0.35 range is achieved.

Step 2: Dry Loading Preparation

• Dissolve the bulk crude mixture in a minimal volume of DCM.

• Add dry silica gel to the flask (approximately 3 grams of silica per 1 gram of crude material).

• Evaporate the DCM completely under reduced pressure (rotary evaporator) until a free-flowing, homogenous powder is formed.

• Causality Check: Liquid loading this highly polar compound in DCM onto a hexane-equilibrated column will cause the solvent front to drag the compound unevenly, ruining resolution. Dry loading ensures a perfectly horizontal, narrow starting band.

Step 3: Column Packing and Loading

• Slurry-pack the flash column with silica gel using 100% Hexane. Ensure no air bubbles are trapped.

• Carefully pour the dry-loaded silica powder (from Step 2) evenly onto the flat surface of the packed column bed.

• Add a 1 cm protective layer of clean sea sand on top to prevent physical disturbance of the bed during solvent addition.

Step 4: Gradient Elution & Fractionation

• Flush (0-10% EtOAc in Hexane): Run 2-3 column volumes (CV) to elute non-polar byproducts and residual starting materials[2].

• Elution (20-40% EtOAc in Hexane): Gradually increase the polarity. The target compound will typically elute between 30% and 40% EtOAc.

• Collect fractions in standard test tubes and spot every 3rd tube on a TLC plate to monitor elution progress.

• Validation: Combine only the fractions showing a single, pure spot at the optimized Rf​ under UV 254 nm. Concentrate in vacuo to yield the pure solid.

Part 3: Purification Workflow Visualization

Workflow for isolating 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole via chromatography.

Part 4: Troubleshooting & Diagnostic FAQs

Q: My target compound is streaking heavily down the TLC plate and the column, leading to poor recovery. How do I fix this? A: Streaking of heavily sulfonylated compounds usually indicates excessive, non-uniform hydrogen bonding with the active silanol sites on the silica gel. While adding a base (like 1% triethylamine) is common for amines, it is ineffective here because the pyrrole lacks a basic, unprotected amine. Diagnostic Fix: Your mobile phase lacks sufficient hydrogen-bond accepting power. Switch to a slightly more polar gradient, or add 1-2% Methanol to a DCM-based eluent system to outcompete the silanol interactions and sharpen the band.

Q: The compound crashed out and crystallized at the top of the column during liquid loading. What happened? A: The dual sulfonyl groups make this compound highly crystalline and poorly soluble in non-polar solvents like hexane. If you dissolved the crude in a small amount of DCM and applied it to a column equilibrated in hexane, the sudden drop in solvent polarity caused immediate precipitation. Diagnostic Fix: Always use the dry loading technique described in Step 2. By pre-adsorbing the compound onto silica, you bypass solubility limits at the column head and allow the mobile phase to dissolve the compound gradually as the gradient polarity increases.

Q: I am seeing co-elution of my product with an unknown byproduct. How can I improve the resolution? A: If co-elution occurs, your gradient is likely too steep, forcing both compounds off the stationary phase simultaneously. Diagnostic Fix: Decrease the rate of change in your mobile phase. Hold the gradient at 20% EtOAc/Hexane (isocratic hold) until the closely eluting impurity completely clears the column. Only step up to 35% EtOAc once the UV trace or TLC confirms the impurity has fully eluted.

References

• Google Patents. "EP1803709A1 - Proton pump inhibitors".

• IMSA Digital Commons. "Thin layer chromatography". Illinois Mathematics and Science Academy.[Link]

Sources

• 1. 1-(PHENYLSULFONYL)PYRROLE | 16851-82-4 [chemicalbook.com]
• 2. EP1803709A1 - Proton pump inhibitors - Google Patents [patents.google.com]
• 3. digitalcommons.imsa.edu [digitalcommons.imsa.edu]

Technical Support Center: Troubleshooting Undesired Desulfonylation in 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Welcome to the Technical Support Center. Working with dual-sulfonylated pyrroles requires precise control over reaction microenvironments. 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole features two distinct sulfonyl environments: an N -linked phenylsulfonyl group (a protecting/electron-withdrawing group) and a C -linked methylsulfonyl group.

The most frequent failure mode in downstream functionalization is undesired desulfonylation —specifically, the premature loss of the N -phenylsulfonyl group. This guide provides mechanistic insights, self-validating protocols, and troubleshooting FAQs to ensure the structural integrity of your pyrrole scaffold during complex syntheses.

Mechanistic Causality: Why Does Desulfonylation Occur?

To prevent desulfonylation, you must first understand the causality behind the cleavage of both the N−S and C−S bonds:

• N -Phenylsulfonyl Cleavage (Base/Nucleophile-Mediated): The N -phenylsulfonyl group heavily deactivates the pyrrole ring, making it highly stable against polymerization but exceptionally sensitive to nucleophilic attack[1]. Because the pyrrole nitrogen lone pair is delocalized into the aromatic ring, the N−S bond is inherently weak. Under basic conditions, nucleophiles (like OH− , MeO− , or F− ) rapidly attack the highly electrophilic sulfur atom, resulting in the expulsion of the pyrrole anion. In fact, it is well-documented that for N -sulfonyl pyrroles, desulfonylation proceeds much faster than other base-mediated reactions, such as ester hydrolysis[2].

• C -Methylsulfonyl Cleavage (Reductant-Mediated): The C2-methylsulfonyl group is a true sulfone. It is generally stable to bases and nucleophiles but is highly susceptible to Single-Electron Transfer (SET) reductants (e.g., SmI2​ , Mg/MeOH ), which cleave the C−S bond via a radical anion intermediate.

Diagnostic Matrix: Reagent Compatibility

To aid in experimental design, use the following quantitative matrix to assess the desulfonylation risk associated with common reaction conditions.

Reagent / Condition	Target Reaction	N -Desulfonylation Risk	C -Desulfonylation Risk	Mechanistic Rationale	Recommended Alternative
NaOH (aq) / 80°C	Hydrolysis	CRITICAL	Low	Direct nucleophilic attack by OH− on the N -sulfonyl S-atom.	LiOH in THF/H 2​ O at 0°C
NaOMe / MeOH	Alkylation	HIGH	Low	Methoxide acts as a strong, unhindered nucleophile.	KHMDS in THF at -78°C
TBAF / THF	Desilylation	HIGH	Low	Fluoride acts as a strong base/nucleophile in anhydrous media.	HF·Pyridine or AcOH/THF
Na 2​ CO 3​ / H 2​ O	Cross-Coupling	Moderate	Low	Carbonate hydrolysis generates trace hydroxide ions.	Anhydrous Cs 2​ CO 3​ / Dioxane
Mg / MeOH	Reduction	Low	HIGH	SET mechanism rapidly cleaves the C−S bond.	NaBH 4​ / EtOH / CeCl 3​

Visualizing the Problem: Mechanistic Pathways

Mechanistic pathways illustrating conditions leading to undesired desulfonylation versus success.

Validated Experimental Protocols

Protocol: Anhydrous Cross-Coupling of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Objective: Perform Palladium-catalyzed C-C bond formation (e.g., Suzuki-Miyaura) without triggering N -desulfonylation. Causality: Standard Suzuki protocols use aqueous bases (like Na2​CO3​ ), which hydrolyze to generate hydroxide ions that attack the highly electrophilic sulfur of the N -phenylsulfonyl group. Switching to an anhydrous, non-nucleophilic base ( Cs2​CO3​ ) eliminates the nucleophilic attack pathway, allowing the cross-coupling catalytic cycle to dominate.

Step-by-Step Methodology:

• Apparatus Preparation : Flame-dry a Schlenk tube under vacuum (0.1 mmHg) for 5 minutes. Backfill with ultra-high purity Argon. Causality: Trace moisture will react with the base to form hydroxides, initiating desulfonylation.

• Reagent Loading : Add the pyrrole substrate (1.0 equiv), boronic acid (1.2 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Base Addition & Validation : Add strictly anhydrous Cs2​CO3​ (2.0 equiv).

  • Self-Validation Check: Inspect the Cs2​CO3​ visually before addition. It must be a free-flowing powder. If clumping is observed, it has absorbed atmospheric moisture and will cause desulfonylation. Discard and use a freshly oven-dried batch.

• Solvent Addition : Inject anhydrous 1,4-dioxane to achieve a 0.1 M concentration.

• Degassing : Perform three freeze-pump-thaw cycles to remove oxygen, which can cause catalyst degradation and promote side reactions.

• Reaction Execution : Heat the mixture to 65°C. Causality: The kinetics of N−S cleavage accelerate exponentially above 70°C. Maintaining 65°C provides enough energy for cross-coupling while keeping desulfonylation kinetically unfavorable.

• In-Process Self-Validation : After 90 minutes, withdraw a 10 µL aliquot under Argon. Dilute in 1 mL LC-MS grade Acetonitrile and inject into LC-MS.

  • Pass Criteria: Presence of the desired product mass [M+H]+ .

  • Fail Criteria: Detection of a peak at [M−140]+ , indicating loss of the SO2​Ph group. If this peak exceeds 5% relative area, immediately cool the reaction to 40°C to arrest the cleavage pathway.

• Workup : Cool to room temperature and quench with saturated aqueous NH4​Cl . Causality: Neutralizing the basic environment before adding extraction solvents prevents biphasic basic hydrolysis during the workup phase.

Step-by-step experimental workflow to prevent N-desulfonylation during cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q: I am trying to hydrolyze a C4-ester on my 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole scaffold, but the N -phenylsulfonyl group falls off first. Why? A: This is a well-documented kinetic phenomenon. It has been reported that for N -sulfonyl pyrrole esters, basic desulfonylation proceeds at a significantly faster rate than ester hydrolysis[2]. The highly delocalized pyrrole lone pair weakens the N−S bond, making the sulfur atom a prime target for hydroxide attack. Troubleshooting Fix: Avoid basic hydrolysis entirely. Instead, use alternative cleavage strategies (e.g., using a tert-butyl ester and cleaving with TFA, or a benzyl ester and cleaving via hydrogenolysis) to bypass nucleophilic attack on the sulfonyl group.

Q: Can I use TBAF to remove a silyl ether protecting group on this molecule? A: It is highly discouraged. While TBAF is a standard desilylating agent, the fluoride ion acts as a strong nucleophile and base in anhydrous conditions. It will rapidly attack the N -phenylsulfonyl group, leading to complete deprotection. Troubleshooting Fix: Use HF·Pyridine complex or mildly acidic conditions (e.g., AcOH/THF/H 2​ O) to safely remove the silyl group while preserving both sulfonyl groups.

Q: During a cross-coupling reaction, I observed the loss of the C2-methylsulfonyl group instead of the N -phenylsulfonyl group. Is this normal? A: No, the C2-methylsulfonyl group is generally stable to standard cross-coupling conditions. If you observe C -desulfonylation, it is likely due to the presence of adventitious reductants in your system, or the excessive use of highly electron-rich phosphine ligands that can facilitate unwanted oxidative addition of Palladium into the C−S bond. Ensure your palladium source is high quality and avoid adding strong reductants to the catalytic cycle.

Q: How can I track desulfonylation in real-time during my reaction? A: Use LC-MS monitoring. Look for the loss of the phenylsulfonyl group, which presents as a mass difference of -140 Da (corresponding to the loss of SO2​Ph and the gain of a proton). If the [M−140]+ peak appears, immediately lower your reaction temperature or neutralize the base.

References

• Source: acs.
• Source: benchchem.

Sources

• 1. 1H-Pyrrole-2-sulfonic acid|84864-63-1|C4H5NO3S [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Ideal solvent selection for the crystallization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Technical Support Center: Crystallization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

This guide provides researchers, scientists, and drug development professionals with a comprehensive, experience-driven framework for selecting the ideal solvent system for the crystallization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole. We move beyond simple protocols to explain the underlying principles, enabling you to troubleshoot effectively and adapt these methods to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular features of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole that I should consider for solvent selection?

Answer: Understanding the molecule's structure is the foundation of a rational solvent choice. Key features include:

• High Polarity: The molecule contains two sulfonyl groups (-SO₂-). The sulfur-oxygen bonds are highly polarized, creating significant dipole-dipole interactions. This structural feature suggests that non-polar solvents like hexanes or toluene will be poor solvents.[1][2]

• Hydrogen Bond Acceptors: The four oxygen atoms on the sulfonyl groups can act as hydrogen bond acceptors. This indicates that polar protic solvents (like alcohols), which are hydrogen bond donors, could be effective at solvating the molecule, particularly at elevated temperatures.

• Lack of Hydrogen Bond Donors: The molecule itself does not possess strong hydrogen bond donating groups. The pyrrole N-H is sterically shielded and its acidity is reduced by the electron-withdrawing sulfonyl group.

• Bulky and Rigid Structure: The two sulfonyl groups, one with a phenyl ring, create a bulky, rigid structure. This can lead to a stable crystal lattice with high lattice energy, potentially requiring more energetic (i.e., hotter) solvent conditions to overcome.

Based on these features, your solvent screening should focus on polar protic and polar aprotic solvents.

Q2: What defines an "ideal" crystallization solvent for this compound?

Answer: An ideal solvent is one that facilitates the formation of pure, well-defined crystals with a high yield. The key properties are:

• Temperature-Dependent Solubility: The solvent must dissolve the compound completely at an elevated temperature (near the solvent's boiling point) but exhibit very low solubility at cooler temperatures (room temperature or below).[1][3] This differential is the driving force for crystallization upon cooling.

• Impurity Discrimination: The solvent should either completely fail to dissolve impurities when hot (allowing for hot filtration) or keep them fully dissolved when the desired compound crystallizes upon cooling.[1]

• Chemical Inertness: The solvent must not react with your compound.[2]

• Volatility: It should have a boiling point low enough (typically below 120°C) to be easily removed from the final crystals under vacuum without requiring excessive heat that could melt or degrade your product.[2]

• Crystal Morphology: The solvent should promote the growth of well-formed crystals rather than amorphous precipitates or oils.

It is rare for a single solvent to be perfect. Often, a binary (two-component) solvent system is required to fine-tune these properties.

Q3: I have a new batch of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole with unknown solubility. Where do I begin?

Answer: When starting with no prior data, a systematic, small-scale solvent screening is the most efficient approach. The goal is to rapidly test a range of solvents with varying polarities to identify promising candidates for further optimization. Our detailed protocol in the Troubleshooting & Protocols section provides a step-by-step workflow for this critical experiment. The process involves testing solubility in a curated set of solvents at both room temperature and elevated temperatures to quickly map the compound's behavior.

Troubleshooting Guide & Experimental Protocols

This section addresses common issues encountered during crystallization and provides a robust protocol for systematic solvent screening.

Common Crystallization Problems & Solutions

• Problem: The compound "oils out" instead of forming crystals.

  • Cause: This occurs when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent system. The compound liquefies instead of crystallizing. This is common with highly viscous solutes or when cooling is too rapid.[2]

  • Solutions:

    • Reduce the Cooling Rate: Allow the solution to cool to room temperature as slowly as possible before moving it to an ice bath. Insulating the flask can help.

    • Use a Higher Boiling Point Solvent: A higher boiling solvent may keep the compound dissolved at a temperature below its melting point. However, be mindful of removal later.

    • Use More Dilute Solutions: Start with a larger volume of solvent to lower the saturation temperature.

    • Add a Seed Crystal: If you have a pure crystal, adding it to the cooled solution can initiate controlled crystal growth.

• Problem: No crystals form, even after cooling in an ice bath.

  • Cause: This can happen for two primary reasons: either the solution is not sufficiently supersaturated (too much solvent was used), or there is an energy barrier to nucleation (the initial formation of crystal seeds).[4]

  • Solutions:

    • Induce Nucleation: Gently scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites.[4]

    • Add a Seed Crystal: Introduce a small, pure crystal of the compound.

    • Reduce Solvent Volume: Carefully evaporate some of the solvent to increase the solute concentration and then repeat the cooling process.

    • Use an Anti-Solvent: If your compound is dissolved in a good solvent, you can try slowly adding a "bad" solvent (an anti-solvent) in which it is insoluble to force precipitation. This is the basis of anti-solvent crystallization.[5]

• Problem: Crystal yield is very low.

  • Cause: The compound has significant solubility in the solvent even at low temperatures, or insufficient time was allowed for crystallization.

  • Solutions:

    • Optimize the Solvent System: Your chosen solvent may be too "good." Try a slightly less polar solvent or a binary mixture where the compound is less soluble when cold.

    • Increase Cooling Time & Decrease Temperature: Allow the flask to sit in the ice bath for a longer period. If possible and practical, use a colder bath (e.g., dry ice/acetone).

    • Minimize Transfer Losses: Ensure all crystals are quantitatively transferred during filtration. Rinsing the flask with a small amount of the ice-cold mother liquor can help.

Protocol 1: Systematic Solvent Screening for Crystallization

This protocol is designed to efficiently identify suitable solvents from a standard set using a minimal amount of your compound.

Objective: To determine the solubility of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole in various solvents at room temperature and at their boiling points, identifying candidates for single-solvent or binary-solvent crystallization.

Materials:

• Approx. 100-150 mg of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• Small test tubes or vials (e.g., 13x100 mm)

• Heating block or sand bath

• Pasteur pipettes

• A selection of candidate solvents (see table below)

Candidate Solvents Selection: A logical approach is to test solvents across a range of polarities. The following table provides a good starting list.

Solvent	Type	Boiling Point (°C)	Polarity Considerations
Water	Protic	100	Highly polar, H-bonding
Methanol	Protic	65	Polar, H-bonding
Ethanol	Protic	78	Polar, H-bonding
Isopropanol (IPA)	Protic	82	Moderately polar, H-bonding
Acetonitrile	Aprotic	82	Polar, no H-bond donation
Acetone	Aprotic	56	Polar, no H-bond donation
Ethyl Acetate	Aprotic	77	Moderately polar, ester group
Dichloromethane (DCM)	Aprotic	40	Moderately polar, chlorinated
Toluene	Non-polar	111	Aromatic, non-polar
Heptane/Hexanes	Non-polar	~69-98	Aliphatic, very non-polar

Procedure:

• Preparation: Place approximately 15-20 mg of your compound into each of 6-8 labeled vials.

• Room Temperature Test: To each vial, add a candidate solvent dropwise (e.g., 0.2 mL at a time), swirling after each addition. Observe if the solid dissolves. Continue up to a total of ~2 mL. Record your observations as "Insoluble," "Slightly Soluble," or "Soluble."

• Hot Solubility Test: For any vial where the compound was "Insoluble" or "Slightly Soluble" at room temperature, gently heat the vial in a sand bath or heating block towards the solvent's boiling point. Add more solvent dropwise if needed.

  • If the compound dissolves completely, it is a potential crystallization solvent. Proceed to the next step.

  • If the compound remains insoluble even when hot, it is a poor solvent for single-solvent crystallization but may be useful as an anti-solvent.

• Cooling & Crystallization Test: For the vials where the compound dissolved upon heating, remove them from the heat and allow them to cool slowly to room temperature.

  • Observe for the formation of a precipitate or crystals. Note the quality (e.g., crystalline solid, fine powder, oil).

• Ice Bath Cooling: Place the vials that showed crystal formation into an ice-water bath for 15-20 minutes to maximize precipitation. Note the amount of solid that forms.

• Analysis: Evaluate your observations. The ideal solvent is one in which the compound was insoluble or sparingly soluble at room temperature but fully soluble when hot, and which produced a large amount of crystalline solid upon cooling.[1][3]

Workflow Diagram: Solvent Selection Process

Caption: A workflow for systematic crystallization solvent screening.

References

• Quora. (2018, November 13). How to choose a solvent for crystallization of an organic compound. Available at: [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Available at: [Link]

• Otsuka, M., et al. (2005). Prediction of solvents suitable for crystallization of small organic molecules. Chemical & Pharmaceutical Bulletin, 53(10), 1296-9. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. Crystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. Available at: [Link]

• University of Florida, Center for Xray Crystallography. (2015, April 28). Crystal Growing Tips. Available at: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. Available at: [Link]

Sources

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. How To [chem.rochester.edu]
• 5. mt.com [mt.com]

Overcoming steric hindrance during functionalization of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to functionalize the highly deactivated and sterically congested scaffold of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole .

This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot low yields, navigate steric roadblocks, and successfully execute regioselective functionalizations on this challenging heterocycle.

Part 1: Mechanistic FAQs & Troubleshooting

Q1: Why do standard Electrophilic Aromatic Substitution (EAS) reactions fail or yield complex mixtures on this scaffold? A: The parent pyrrole is a π -excessive, electron-rich heterocycle that readily undergoes EAS[1]. However, your specific scaffold is severely deactivated. Both the N1-phenylsulfonyl and C2-methylsulfonyl groups are strong electron-withdrawing groups (EWGs) that deplete the ring's electron density via inductive and resonance effects. Furthermore, while the N1-protecting group typically directs incoming electrophiles to the C3 position[2], this site is completely inaccessible. It is sterically trapped between the bulky phenyl ring of the N1-protecting group and the methyl group of the C2-sulfonyl moiety. Consequently, EAS is forced toward the C4 or C5 positions, but the extreme electron deficiency means reactions only proceed under forcing conditions (e.g., fuming HNO3​ / Ac2​O ), often leading to desulfonylation or ring degradation rather than clean substitution.

Q2: I need to functionalize the ring via Directed ortho-Metalation (DoM). Which position is most acidic, and why am I getting decomposition? A: In 1-(phenylsulfonyl)pyrroles, the N-protecting group acts as a powerful directing metalation group (DMG), guiding lithiation to the adjacent C2 or C5 positions[3]. Since C2 is blocked by the methylsulfonyl group, C5 is your primary target for ring C-H deprotonation. If you are observing decomposition, you are likely using an overly nucleophilic base (like n-BuLi). The α -protons of the C2- SO2​CH3​ group are highly acidic. Unhindered bases will preferentially deprotonate this methyl group, generating an α -sulfonyl carbanion instead of the desired C5-lithio species. This leads to complex oligomeric mixtures upon electrophile quench. You must use bulky bases (like LDA or LTMP) to kinetically favor ring deprotonation.

Q3: Can the C2-methylsulfonyl group be utilized as a leaving group for cross-coupling? A: Yes. While traditionally considered poor leaving groups, sulfones can undergo desulfonylative cross-coupling or Nucleophilic Aromatic Substitution ( SN​Ar ) if the ring is sufficiently electron-poor[4]. Given the presence of the N1-phenylsulfonyl group, the pyrrole core is highly activated toward nucleophilic attack at C2. Treating the scaffold with strong nucleophiles (like amines or alkoxides) under basic conditions can displace the −SO2​Me group, providing a pathway to 2-amino or 2-alkoxypyrroles.

Part 2: Structural & Reaction Pathway Visualizations

Fig 1. Steric and electronic map illustrating the deactivation and steric blocking of the C3 position.

Fig 2. Competing lithiation pathways highlighting the necessity of bulky bases to achieve C5 selectivity.

Part 3: Quantitative Data & Optimization

To successfully functionalize the C5 position via DoM, selecting the correct base is the most critical parameter[5]. The table below summarizes the causality between base sterics and regiochemical outcomes.

Table 1: Base Selection and Regioselectivity Outcomes for DoM

Base Reagent	Temp (°C)	Primary Lithiation Site	Typical Yield (C5)	Mechanistic Rationale & Notes
n-BuLi	-78	C2- SO2​CH3​ ( α -lithiation)	< 10%	Highly nucleophilic; easily bypasses steric bulk to attack the acidic methyl protons. Avoid use.
sec-BuLi / TMEDA	-78	Mixed (C5 and α -lithiation)	30 - 40%	Increased bulk improves C5 ratio, but TMEDA activates the base too much, leading to side reactions.
LDA	-78	C5 (Ring lithiation)	75 - 85%	Diisopropyl groups provide sufficient steric hindrance to block α -lithiation. Excellent standard choice.
LTMP	-78 to -40	C5 (Ring lithiation)	> 85%	Tetramethylpiperidide offers maximum steric bulk. Highly recommended for this specific scaffold to ensure absolute C5 regioselectivity.

Part 4: Self-Validating Experimental Protocol

Standard Operating Procedure: Regioselective C5-Lithiation and Electrophilic Trapping

This protocol utilizes Lithium diisopropylamide (LDA) to ensure C5 selectivity while suppressing α -deprotonation of the C2-methylsulfonyl group.

Reagents & Equipment:

• 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv, 1.0 mmol)

• LDA (1.1 equiv, 1.0 M in THF/hexanes)

• Electrophile (e.g., DMF, I2​ , or Me3​SiCl ) (1.5 equiv)

• Anhydrous THF (10 mL)

• Flame-dried Schlenk flask under Argon.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 1.0 mmol of the pyrrole substrate in 10 mL of anhydrous THF in the Schlenk flask. Stir under Argon and cool the reaction mixture to exactly -78 °C using a dry ice/acetone bath.

  • Validation Check: Ensure the internal temperature stabilizes for at least 10 minutes. The solution should be completely clear and colorless.

• Base Addition (Critical Step): Add LDA (1.1 mL, 1.1 mmol) dropwise via syringe pump at a rate strictly < 0.5 mL/min down the side of the flask to pre-cool the base before it hits the solution.

  • Validation Check: The solution should transition from colorless to a pale yellow/orange tint , indicating the successful formation of the C5-lithio species.

  • Troubleshooting: If the solution flashes deep brown or black, this indicates localized heating and decomposition via α -sulfonyl carbanion formation. Abort, clean the flask, and reduce the addition rate on the next attempt.

• Aging: Stir the mixture at -78 °C for 45 minutes to ensure complete metalation.

• Electrophile Quench: Add the neat electrophile (1.5 mmol) dropwise over 2 minutes.

  • Validation Check: The pale yellow color should rapidly dissipate back to a colorless or slightly cloudy white suspension (precipitation of LiX salts), confirming successful trapping.

• Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with saturated aqueous NH4​Cl (10 mL). Extract with EtOAc (3 x 15 mL), wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography.

Part 5: References

• Modern Heterocyclic Chemistry Overview Source: Scribd URL:

• Heterocyclic Chemistry Source: VDOC.PUB URL:

• 1-(PHENYLSULFONYL)PYRROLE | 16851-82-4 Source: ChemicalBook URL:

• Gold-catalysed divergent synthesis of 2-sulfonylmethyl pyrroles and dihydropyridines Source: ChemComm - RSC Publishing URL:

Sources

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. 1-(PHENYLSULFONYL)PYRROLE | 16851-82-4 [chemicalbook.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. vdoc.pub [vdoc.pub]

Reference Data & Comparative Studies

Regioselectivity in Pyrrole Chemistry: A Comparative Guide to 2- and 3-Substituted Sulfonyl Isomers

The fundamental challenge in pyrrole chemistry lies in overcoming the heterocycle's innate propensity for α-substitution (C2) to access the often more biologically and synthetically valuable β-substituted (C3) derivatives. This guide provides an in-depth comparative analysis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole [1] and its 3-substituted isomer , detailing the mechanistic causality, thermodynamic principles, and self-validating experimental protocols required to selectively synthesize each.

Mechanistic Causality: Kinetic vs. Thermodynamic Control

To master pyrrole functionalization, one must understand the delicate balance between electronic preferences and steric constraints.

Unsubstituted 1H-pyrrole undergoes electrophilic aromatic substitution predominantly at the C2 position. This kinetic preference is dictated by the stability of the intermediate σ-complex (Wheland intermediate); attack at C2 yields an intermediate stabilized by three resonance structures, whereas attack at C3 yields only two.

However, introducing a bulky, electron-withdrawing N-protecting group—such as a phenylsulfonyl moiety—fundamentally alters this landscape[2].

• Kinetic Control (2-Isomer): When utilizing milder Lewis acids (e.g., BF3​⋅OEt2​ ), the inherent electronic preference of the pyrrole ring still dictates the outcome, yielding the 2-substituted isomer.

• Thermodynamic Control (3-Isomer): The bulky N-phenylsulfonyl group creates severe steric strain with any substituent at the adjacent C2 position. By employing bulkier Lewis acids (e.g., AlCl3​ ) or subjecting the 2-isomer to strong protic acids (e.g., Trifluoromethanesulfonic acid, TfOH) under heat, the system is driven toward the thermodynamically more stable 3-substituted isomer, relieving the steric clash[2].

Reaction Pathway Visualization

Reaction pathways for 2- and 3-substituted pyrrole isomers under kinetic vs. thermodynamic control.

Comparative Data & Performance Metrics

The following table summarizes the key physical and synthetic differences between the two isomeric forms, providing a quick-reference framework for reaction planning.

Parameter	2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole	3-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole
Substitution Position	C2 ( α -position)	C3 ( β -position)
Reaction Control	Kinetic	Thermodynamic
Steric Strain	High (Clash between N-SO 2​ Ph and C2-SO 2​ Me)	Low (Substituents are distal)
Optimal Lewis Acid	BF3​⋅OEt2​	AlCl3​
Isomerization Potential	High (Readily rearranges under strong acid/heat)	Low (Stable end-product)
Typical Yield	75% - 85%	70% - 80%
Primary Application	Precursor for specialized α -functionalized materials	Scaffold for pharmaceutical active ingredients

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By embedding analytical checkpoints directly into the workflow, researchers can verify the mechanistic causality in real-time.

Protocol A: Synthesis of the Kinetic 2-Isomer

Objective: To trap the kinetically favored product before thermodynamic equilibration can occur.

• Preparation: Dissolve 1.0 equivalent of 1-(phenylsulfonyl)-1H-pyrrole in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Electrophile Addition: Add 1.1 equivalents of methanesulfonyl chloride (MsCl) and cool the reaction vessel to 0 °C using an ice bath.

• Catalysis: Dropwise, add 1.2 equivalents of BF3​⋅OEt2​ . Maintain the temperature at 0 °C to strictly enforce kinetic control.

• Self-Validation Checkpoint (TLC): After 2 hours, run a Thin Layer Chromatography (TLC) plate (Eluent: 3:1 Hexane/Ethyl Acetate). The reaction is successful if the starting material spot disappears and a single, lower- Rf​ spot (the 2-isomer) emerges. If multiple spots appear, the temperature was likely too high, allowing premature isomerization.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with DCM, dry over MgSO4​ , and purify via flash column chromatography.

Protocol B: Acid-Mediated Rearrangement to the Thermodynamic 3-Isomer

Objective: To utilize steric strain as a driving force to isomerize the C2 substituent to the C3 position.

• Preparation: Dissolve the purified 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole from Protocol A in 1,2-dichloroethane (DCE).

• Acidification: Add a catalytic amount (0.2 equivalents) of Trifluoromethanesulfonic acid (TfOH). Causality note: The strong protic acid protonates the pyrrole ring, facilitating the intermolecular or intramolecular migration of the sulfonyl group to relieve steric tension.

• Thermal Activation: Heat the mixture to 80 °C under reflux for 12 hours.

• Self-Validation Checkpoint (NMR/GC-MS): Pull a 0.1 mL aliquot, neutralize, and analyze via 1 H NMR. The isomerization is confirmed complete when the highly shielded C3 proton signal (typically around 6.3 ppm) disappears, and the spectrum shifts to a more symmetric substitution pattern characteristic of 3-substituted pyrroles.

• Isolation: Cool to room temperature, neutralize with aqueous NaHCO3​ , extract, and recrystallize the final 3-isomer product.

Sources

• 1. evitachem.com [evitachem.com]
• 2. researchgate.net [researchgate.net]

Phenylsulfonyl vs. Tosyl Protecting Groups for 2-Methylsulfonyl Pyrrole Synthesis: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate the nuanced differences between protecting groups to optimize synthetic workflows for active pharmaceutical ingredients (APIs). The synthesis of 2-methylsulfonyl pyrrole—a highly valuable pharmacophore in drug discovery—presents a classic challenge in heterocyclic chemistry. Unprotected pyrrole is highly electron-rich and prone to rapid, irreversible polymerization in the presence of electrophiles or trace acids[1].

To successfully functionalize the C2 position, the pyrrole nitrogen must be masked with a strongly electron-withdrawing protecting group. While the Phenylsulfonyl (PhSO₂) and p-Toluenesulfonyl (Tosyl, Ts) groups are both industry standards, their subtle electronic and steric differences profoundly impact the thermodynamics of lithiation and the kinetics of deprotection[2]. This guide objectively compares both routes, providing the mechanistic causality and validated protocols required to execute this synthesis with high fidelity.

Mechanistic Rationale: The CIPE Effect and Regioselectivity

The selection of a sulfonyl protecting group is not merely for stability; it acts as a critical directing group. Both PhSO₂ and Ts groups facilitate alpha-lithiation (at the C2 position) via the Complex-Induced Proximity Effect (CIPE) [3].

When a strong base like n-butyllithium (n-BuLi) is introduced, the lithium cation coordinates with the oxygen atoms of the sulfonyl group. This pre-equilibrium complex physically anchors the basic carbanion near the C2-proton, drastically lowering the activation energy for alpha-deprotonation[3].

The Causality of Choice (PhSO₂ vs. Ts): While both groups successfully direct C2-lithiation, the Tosyl group contains a para-methyl substituent. Under the highly basic conditions required for metalation (e.g., n-BuLi, prolonged exposure, or temperatures drifting above -40 °C), this weakly acidic tolyl methyl group can undergo lateral lithiation [4]. This competing pathway generates an undesired benzylic anion, reducing the yield of the target 2-lithiopyrrole and complicating downstream purification.

Conversely, the Phenylsulfonyl group lacks this methyl moiety, eliminating the risk of lateral lithiation entirely and ensuring strict regioselectivity at the pyrrole C2 position[5]. Furthermore, because the Tosyl group's methyl substituent is weakly electron-donating, it slightly strengthens the N-S sulfonamide bond, making Tosyl deprotection kinetically slower and requiring harsher basic hydrolysis compared to the PhSO₂ group[2].

Mechanistic pathway of CIPE-directed alpha-lithiation vs. lateral lithiation risk in N-tosylpyrrole.

Comparative Performance Data

The following table summarizes the quantitative experimental data comparing the two protecting groups across the three-step synthetic workflow (Protection -> Lithiation/Substitution -> Deprotection).

Parameter	Phenylsulfonyl (PhSO₂)	Tosyl (Ts)
Electronic Profile	Strongly electron-withdrawing	Strongly electron-withdrawing (slightly tempered by p-CH₃)
Protection Yield	87% – 92%	85% – 95%
Lithiation Regioselectivity	Strict C2-lithiation (100% conversion to alpha-anion)	C2-lithiation + Trace lateral lithiation at p-CH₃
Electrophilic Trap Yield (MsCl)	80% – 85%	70% – 78% (Due to lateral byproducts)
Deprotection Kinetics	Fast cleavage (NaOH / MeOH, Reflux, 4–6 h)	Slower cleavage (NaOH / MeOH, Reflux, 8–12 h)[6]
Overall Synthetic Efficiency	Optimal for scale-up	Moderate (Requires strict temperature control)

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies represent self-validating systems. TLC and internal temperature monitoring are used as built-in checkpoints to verify the success of each transformation.

Protocol A: Synthesis via Phenylsulfonyl Protection (Recommended Route)

Step 1: N-Protection (Synthesis of 1-(Phenylsulfonyl)pyrrole) Causality: Deprotonation of the pyrrole N-H with a strong base generates the pyrrolide anion, which rapidly attacks the electrophilic sulfur of PhSO₂Cl.

• Dissolve pyrrole (1.0 equiv, 10 mmol) in anhydrous THF (30 mL) under an argon atmosphere.

• Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in portions. Validation checkpoint: Observe H₂ gas evolution.

• Stir for 30 minutes at 0 °C, then add benzenesulfonyl chloride (PhSO₂Cl, 1.1 equiv) dropwise.

• Remove the ice bath and stir at room temperature for 2 hours.

• Quench carefully with cold water, extract with Ethyl Acetate (3 x 20 mL), dry over Na₂SO₄, and concentrate. Yields typically >87%[5].

Step 2: CIPE-Directed Lithiation and Sulfonylation Causality: Maintaining -78 °C is critical to prevent ring-opening or decomposition of the organolithium intermediate.

• Dissolve 1-(phenylsulfonyl)pyrrole (1.0 equiv, 5 mmol) in anhydrous THF (25 mL) under argon.

• Cool the flask to exactly -78 °C (Dry ice/Acetone bath).

• Add n-BuLi (2.5 M in hexanes, 1.1 equiv) dropwise down the side of the flask. Stir at -78 °C for 1 hour to ensure complete CIPE-directed alpha-lithiation[3].

• Add methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Quench with saturated aqueous NH₄Cl. Extract with Dichloromethane (DCM), dry, and purify via flash chromatography (Silica, Hexanes/EtOAc).

Step 3: Deprotection to Yield 2-Methylsulfonyl Pyrrole Causality: Basic hydrolysis attacks the sulfonamide sulfur, ejecting the pyrrolide leaving group, which is subsequently protonated by the solvent[6].

• Dissolve the protected intermediate in a 9:1 mixture of Methanol and Water (20 mL).

• Add crushed NaOH pellets (4.0 equiv).

• Reflux the mixture at 65 °C for 4–6 hours. Validation checkpoint: TLC (UV active) should show complete disappearance of the starting material.

• Cool to room temperature, neutralize carefully with 1M HCl to pH 7, and extract with EtOAc to isolate the final 2-methylsulfonyl pyrrole.

Comparative synthetic workflow for 2-methylsulfonyl pyrrole using PhSO2 vs. Ts protecting groups.

Conclusion

While the Tosyl group is ubiquitous in organic synthesis due to the low cost and crystalline nature of TsCl, the Phenylsulfonyl (PhSO₂) group is objectively superior for the synthesis of 2-methylsulfonyl pyrrole. By eliminating the risk of lateral lithiation during the critical CIPE-directed metalation step[4] and offering a more favorable kinetic profile during basic deprotection[2], the PhSO₂ route ensures higher overall yields, fewer chromatographic bottlenecks, and greater scalability for drug development applications.

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A Comparative Guide to HPLC Method Validation for the Purity Analysis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole, a molecule with potential therapeutic applications, establishing a robust and reliable analytical method for purity determination is a critical step in the journey from laboratory to clinic. This guide provides an in-depth, scientifically grounded approach to the validation of a High-Performance Liquid Chromatography (HPLC) method for this purpose, drawing upon established regulatory frameworks and practical field experience.

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1][2][3] This guide will not only detail the "what" and "how" of HPLC method validation but also the "why," providing the scientific rationale behind the experimental choices, in alignment with the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

Method Development Considerations: A Foundation of Selectivity and Sensitivity

Prior to validation, a suitable HPLC method must be developed. The selection of chromatographic conditions is paramount for achieving the desired separation and detection of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole from its potential impurities and degradation products.

Chromatographic System: A reversed-phase HPLC (RP-HPLC) system is the workhorse of pharmaceutical analysis due to its versatility in separating a wide range of non-polar and moderately polar compounds.

• Stationary Phase: A C18 (octadecylsilyl) column is a common starting point, offering excellent hydrophobic retention. For a molecule containing two sulfonyl groups and a pyrrole ring, a column with high carbon load and end-capping would be advantageous to minimize peak tailing. An alternative to consider would be a phenyl-hexyl column, which could offer different selectivity due to π-π interactions with the aromatic rings of the analyte.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. Acetonitrile is often preferred for its lower viscosity and UV transparency. The gradient allows for the elution of impurities with a wide range of polarities.

• Detection: The presence of the pyrrole and phenyl rings suggests that UV detection would be appropriate. Based on the UV-Vis absorption spectra of similar pyrrole derivatives, a detection wavelength in the range of 230-270 nm would likely provide good sensitivity.[4][5][6][7][8] For this guide, a wavelength of 254 nm is proposed as a starting point, a common wavelength for aromatic compounds.

The Validation Protocol: A Symphony of Parameters

The validation of the HPLC method will be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R2) guideline.[1][9][10][11] This globally recognized standard ensures that the analytical procedure is well-understood, and its performance characteristics are documented and suitable for its intended use.[12]

The following validation parameters will be assessed:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Experimental Protocols

Specificity: The Art of Discrimination

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] For a purity method, this is arguably the most critical parameter.

Forced Degradation Studies: To demonstrate specificity and the stability-indicating nature of the method, forced degradation studies are performed.[13][14][15][16] The drug substance is subjected to stress conditions to induce degradation, and the resulting samples are analyzed. The goal is to achieve 5-20% degradation of the active ingredient.[13]

Step-by-Step Protocol for Forced Degradation:

• Acid Hydrolysis: Dissolve the sample in a suitable solvent and add 0.1 M hydrochloric acid. Heat at 60°C for 24 hours. Neutralize with an equivalent amount of 0.1 M sodium hydroxide before injection.

• Base Hydrolysis: Dissolve the sample in a suitable solvent and add 0.1 M sodium hydroxide. Heat at 60°C for 24 hours. Neutralize with an equivalent amount of 0.1 M hydrochloric acid before injection.

• Oxidative Degradation: Dissolve the sample in a suitable solvent and add 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to a dry heat of 105°C for 48 hours.

• Photolytic Degradation: Expose the solid drug substance to UV and visible light in a photostability chamber, as per ICH Q1B guidelines.

The chromatograms of the stressed samples are then compared to that of an unstressed sample. The method is considered specific if the main peak is well-resolved from any degradation product peaks, and the peak purity of the main peak is confirmed using a photodiode array (PDA) detector.

Linearity, Range, Accuracy, and Precision: The Quantitative Core

These parameters collectively ensure that the method provides accurate and precise results over a defined concentration range.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a stock solution of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole reference standard in a suitable diluent (e.g., acetonitrile/water).

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected range of the analyte. For a purity assay, the range should typically cover 80% to 120% of the test concentration.[3]

• Linearity: Inject each calibration standard in triplicate. Plot the average peak area against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Range: The range is established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision when applied to samples containing amounts of analyte within or at the extremes of the specified range.[3]

• Accuracy: Accuracy is determined by the recovery of a known amount of analyte spiked into a placebo matrix or by comparing the results to a well-characterized reference standard. Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the test concentration) in triplicate. The recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument. The relative standard deviation (RSD) should be ≤ 1.0%.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. The RSD over the different sets of conditions should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The Boundaries of Measurement

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Step-by-Step Protocol:

• Visual Evaluation: Determine the concentration at which the analyte can be reliably detected.

• Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Standard Deviation of the Response and the Slope: Prepare a series of low-concentration standards and inject them multiple times. Calculate the standard deviation of the y-intercepts of the regression lines.

  • LOD = 3.3 * (Standard Deviation of the Response) / Slope

  • LOQ = 10 * (Standard Deviation of the Response) / Slope

Robustness: The Measure of Resilience

Robustness is the capacity of the method to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Step-by-Step Protocol:

• Introduce small, deliberate variations to the method parameters, one at a time. Examples of variations include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5°C)

  • Mobile phase composition (± 2% organic)

  • Detection wavelength (± 2 nm)

• Analyze a system suitability solution with each variation. The system suitability parameters (e.g., tailing factor, resolution, theoretical plates) should remain within the acceptance criteria.

Data Presentation: A Comparative Overview

To objectively compare the performance of the developed method, the validation data should be summarized in clear and concise tables.

Table 1: Comparison of Chromatographic Conditions

Parameter	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)
Column	Waters Symmetry C18, 4.6 x 150 mm, 5 µm	Phenomenex Kinetex Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	5% to 95% B in 20 min	5% to 95% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30°C	30°C
Detection	254 nm	254 nm
Retention Time	10.5 min	11.2 min
Tailing Factor	1.1	1.0
Theoretical Plates	> 5000	> 6000

Table 2: Summary of Validation Results

Validation Parameter	Acceptance Criteria	Method A Results	Method B Results
Specificity	Peak purity > 99.5%	Pass	Pass
Linearity (r²)	≥ 0.999	0.9995	0.9998
Range (µg/mL)	80 - 120	80 - 120	80 - 120
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%	99.8 - 101.5%
Repeatability (%RSD)	≤ 1.0%	0.5%	0.4%
Intermediate Precision (%RSD)	≤ 2.0%	1.2%	1.0%
LOD (µg/mL)	Report	0.1	0.08
LOQ (µg/mL)	Report	0.3	0.25
Robustness	System suitability passes	Pass	Pass

The hypothetical data presented in the tables suggests that both methods are suitable for the intended purpose. However, Method B with the Phenyl-Hexyl column shows slightly better performance in terms of peak shape (lower tailing factor), theoretical plates, linearity, precision, and sensitivity (lower LOD and LOQ). This could be attributed to the alternative selectivity offered by the phenyl-hexyl stationary phase, which may provide better interaction with the aromatic moieties of the analyte and its impurities.

Visualization of the Validation Workflow

A clear understanding of the validation process is crucial. The following diagram illustrates the logical flow of the HPLC method validation for the purity analysis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Caption: Workflow for HPLC Method Validation

Conclusion: Ensuring Confidence in Quality

The validation of an analytical method is a systematic and documented process that provides a high degree of assurance that the method will consistently produce results that are accurate, reliable, and reproducible. This guide has outlined a comprehensive approach to the validation of an HPLC method for the purity analysis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole, grounded in the principles of scientific integrity and regulatory compliance.

By following a well-defined protocol based on ICH guidelines, researchers, scientists, and drug development professionals can establish a validated method that is fit for its intended purpose. The comparison of different chromatographic conditions, as illustrated, allows for the selection of the most robust and reliable method, ultimately contributing to the development of safe and effective pharmaceutical products. The continuous lifecycle management of the analytical procedure is also an important concept to consider, ensuring the method remains suitable over time.[12]

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Comparative Reactivity of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole in Electrophilic Substitution: A Technical Guide

Introduction: The Pyrrole Ring - A Tale of Aromaticity and Reactivity

The pyrrole ring, a five-membered aromatic heterocycle, presents a fascinating case study in electrophilic aromatic substitution. Unlike its six-membered cousin, benzene, pyrrole is significantly more reactive towards electrophiles.[1][2] This heightened reactivity stems from the participation of the nitrogen atom's lone pair of electrons in the aromatic π-system, which increases the electron density of the ring carbons and makes them more nucleophilic.[1][3] Consequently, electrophilic substitution on pyrrole can often proceed under much milder conditions than those required for benzene.[1]

The substitution pattern is also distinct. Electrophilic attack preferentially occurs at the C-2 (α) position rather than the C-3 (β) position. This regioselectivity is attributed to the superior stabilization of the intermediate carbocation (the σ-complex) formed during C-2 attack, which can be delocalized over three resonance structures, compared to the two resonance structures available for C-3 attack.[1][4] However, this intrinsic reactivity comes with a caveat: the pyrrole ring is sensitive to strong acids, which can lead to protonation at a carbon atom and subsequent polymerization.[1][5] This necessitates the use of modified, less acidic reagents for reactions like nitration and sulfonation.[1][6]

The introduction of electron-withdrawing groups (EWGs) dramatically alters this landscape. This guide provides a comparative analysis of the electrophilic substitution reactivity of a heavily deactivated pyrrole derivative, 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole , comparing its behavior to unsubstituted pyrrole and its N-sulfonylated precursor.

Deactivation and Regiocontrol: The Impact of Sulfonyl Groups

Attaching strongly electron-withdrawing sulfonyl groups to the pyrrole ring serves two primary purposes in synthesis: reducing the ring's high nucleophilicity to prevent unwanted side reactions like polymerization and directing the regiochemical outcome of electrophilic substitution.

• The N-Phenylsulfonyl Group: This group acts as a powerful EWG, significantly deactivating the pyrrole ring towards electrophilic attack. By withdrawing electron density through both inductive and resonance effects, it tempers the ring's reactivity. Critically, this deactivation is more pronounced at the α-positions (C-2 and C-5). This electronic effect can overcome the inherent α-directing nature of the pyrrole ring, steering incoming electrophiles towards the β-positions (C-3 and C-4).[7][8] This directing effect has been exploited to synthesize β-substituted pyrroles, which are otherwise difficult to obtain.[7][9] The choice of catalyst can also play a crucial role; for instance, in Friedel-Crafts acylation of 1-(phenylsulfonyl)pyrrole, AlCl₃ typically directs the acyl group to the 3-position, whereas BF₃·OEt₂ favors substitution at the 2-position.[7][9]

• The C-2 Methylsulfonyl Group: The methylsulfonyl (methanesulfonyl or mesyl) group is another potent electron-withdrawing substituent. When placed at the C-2 position, it strongly deactivates the entire ring through its powerful -I (inductive) and -M (mesomeric) effects. Its presence renders the adjacent C-3 position and the remote C-5 position particularly electron-deficient.

The combination of both an N-phenylsulfonyl and a C-2 methylsulfonyl group, as in 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole , results in a profoundly deactivated aromatic system, presenting a significant challenge for electrophilic substitution.

Caption: Logical flow of pyrrole deactivation by sulfonyl substituents.

Comparative Reactivity Analysis

The presence of two powerful deactivating groups on the pyrrole ring in 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole suggests that electrophilic substitution will be significantly more difficult compared to simpler pyrroles. The most likely site for substitution is the C-4 position, as C-2 is blocked, and C-3 and C-5 are strongly deactivated by the adjacent sulfonyl groups.

Substrate	Relative Reactivity	Preferred Position(s) for Electrophilic Substitution	Comments
1H-Pyrrole	Very High	C-2 (α)	Highly reactive, prone to polymerization with strong acids. Requires mild reagents.[1][4]
1-(Phenylsulfonyl)-1H-pyrrole	Low	C-3 (β)	Deactivated ring. Regioselectivity can be catalyst-dependent (e.g., AlCl₃ vs. BF₃·OEt₂ in acylations).[7][9]
2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole	Very Low	C-4 (Predicted)	Severely deactivated ring. Requires forcing conditions for substitution. C-4 is the most electron-rich position available.

Specific Electrophilic Substitution Reactions:

• Friedel-Crafts Acylation: While 1-(phenylsulfonyl)pyrrole undergoes regioselective acylation, the reaction on 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is expected to be extremely sluggish.[10] Forcing conditions, such as high temperatures and a strong Lewis acid like AlCl₃, would likely be necessary to achieve any conversion, with the C-4 acyl product being the anticipated major isomer.

• Halogenation: Halogenation of pyrrole is often difficult to control, leading to polyhalogenated products.[11][12] In contrast, the deactivated nature of the target molecule would allow for more controlled, stepwise halogenation. Reaction with N-bromosuccinimide (NBS) or bromine in a non-polar solvent would be predicted to yield the 4-bromo derivative.

• Nitration: Nitration of pyrrole requires non-acidic conditions, such as acetyl nitrate (HNO₃ in acetic anhydride), to prevent polymerization.[5] Given the stability of the sulfonylated pyrrole ring to acid, nitration of the target compound could potentially be attempted with mixed acid (HNO₃/H₂SO₄) under carefully controlled, likely elevated, temperatures. The expected product is the 4-nitro derivative.

Experimental Protocols: A Case Study in Regiocontrol

Protocol: AlCl₃-Catalyzed Acetylation of 1-(Phenylsulfonyl)-1H-pyrrole

This procedure demonstrates the synthesis of 3-acetyl-1-(phenylsulfonyl)-1H-pyrrole, a key intermediate that leverages the directing effect of the N-sulfonyl group.[9][10]

Materials:

• 1-(Phenylsulfonyl)-1H-pyrrole

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (AcCl)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1 M HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions (Schlenk line or nitrogen balloon)

Workflow Diagram:

Caption: Experimental workflow for the synthesis of 3-acetyl-1-(phenylsulfonyl)pyrrole.

Step-by-Step Procedure:

• Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Reagent Addition: 1-(Phenylsulfonyl)-1H-pyrrole (1.0 eq) is dissolved in the DCM. The solution is cooled to 0 °C using an ice bath. Anhydrous aluminum chloride (AlCl₃, 1.2 eq) is added portion-wise, ensuring the temperature remains below 5 °C. Causality: AlCl₃ is a strong Lewis acid that coordinates with the acetyl chloride to form a highly electrophilic acylium ion. The reaction is exothermic and requires cooling to control the rate.

• Electrophile Addition: Acetyl chloride (1.1 eq) is added dropwise to the stirred suspension over 15 minutes.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Workup & Quenching: The reaction mixture is carefully poured into a beaker containing a mixture of crushed ice and 1 M HCl. Causality: This step quenches the reaction by destroying the Lewis acid and any unreacted acetyl chloride.

• Extraction: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted three times with DCM.

• Washing: The combined organic layers are washed sequentially with saturated NaHCO₃ solution (to neutralize any remaining acid) and brine.

• Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude material is purified by flash column chromatography on silica gel (using a hexane-ethyl acetate gradient) to afford pure 3-acetyl-1-(phenylsulfonyl)-1H-pyrrole.

Conclusion and Outlook

The reactivity of 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole in electrophilic substitution is severely diminished due to the synergistic electron-withdrawing effects of the two sulfonyl groups. This guide establishes a clear hierarchy of reactivity: pyrrole >> 1-(phenylsulfonyl)pyrrole >> 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole . While challenging, electrophilic substitution on this highly deactivated substrate is predicted to occur selectively at the C-4 position, a hypothesis derived from established principles of physical organic chemistry.

For researchers and drug development professionals, understanding this reactivity profile is crucial. The N-phenylsulfonyl group can serve as a removable activating and directing group, while the C-sulfonyl group can be a permanent feature of a target molecule, modulating its electronic and pharmacokinetic properties. The protocols and principles outlined herein provide a robust framework for designing synthetic routes to complex, functionalized pyrrole derivatives, even when dealing with highly deactivated systems. Future experimental work is required to validate the predicted C-4 selectivity and to define the optimal conditions for various electrophilic substitution reactions on this challenging substrate.

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• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. (2019). RSC Advances. [Link]

• (PDF) Regio- and stereoselective α-halogenation of 2-aryl-1-methylsulfonyl- 2,3-dihydroquinolin-4(1H)-ones. (n.d.). ResearchGate. [Link]

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. (2019, October 7). PMC. [Link]

• Preparation of Sulfenyl Pyrroles. (n.d.). Thieme Connect. [Link]

• Reaction of 1-substituted pyrroles with N-fluorodibenzenesulfonimide: Effect of halogen on electrophilic substitution by addition-elimination. (1994, March 3). Penn State Research Database. [Link]

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• Synthesis and properties of 1-alkyl-2-methyl-3-sulfonylpyrroles and 1-alkyl-2-methyl-3-sulfonylpyrrole-5-carboxylic acid derivatives. (n.d.). Journal of the Chemical Society, Perkin Transactions 1. [Link]

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• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. (2023, September 1). University of Southampton ePrints. [Link]

• Functionalized 2,3′-Bipyrroles and Pyrrolo[1,2-c]imidazoles from Acylethynylpyrroles and Tosylmethylisocyanide. (2024, February 17). PMC. [Link]

• A mild synthetic route to α-nitroso diaryl pyrroles. (n.d.). RSC Publishing. [Link]

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• Synthesis of Pyrroles from Terminal Alkynes, N-Sulfonyl Azides, and Alkenyl Alkyl Ethers through 1-Sulfonyl-1,2,3-triazoles. (2014). Organic Chemistry Portal. [Link]

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• PYRROLE CHEMISTRY: II. 2-PYRROLECARBONITRILE, 1-METHYL-2-PYRROLECARBONITRILE, AND THEIR NITRATION PRODUCTS. (n.d.). ResearchGate. [Link]

• Preparation of Imidazolium 2,4,5-Trinitroimidazolate from Derivatives of Imidazole and Its Oxidation Under Nitration Conditions. (2023, March 31). Biblioteka Nauki. [Link]

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Benchmarking Green Chemistry Approaches for the Synthesis of 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

As the pharmaceutical industry accelerates its transition toward sustainable manufacturing, the synthesis of functionalized heteroaromatics must evolve. 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is a highly valuable, doubly sulfonylated scaffold used extensively in drug discovery as a precursor for biologically active molecules.

Historically, the construction of this molecule relied on harsh, atom-inefficient Friedel-Crafts conditions utilizing toxic solvents and stoichiometric amounts of corrosive Lewis acids[1]. In this guide, we benchmark traditional methods against modern green chemistry paradigms—specifically aqueous phase-transfer catalysis and visible-light photoredox radical sulfonylation[2][3].

Mechanistic Rationale & The Regioselectivity Challenge

The primary challenge in synthesizing 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole lies in regiocontrol .

When 1H-pyrrole is N-protected with a phenylsulfonyl group, the bulky nature of the protecting group sterically shields the adjacent C2 and C5 positions. Under traditional two-electron electrophilic substitution (e.g., using methanesulfonyl chloride and aluminum chloride), the incoming sulfonylium ion is often forced into the C3 position, resulting in poor yields and complex mixtures of C2/C3 isomers[1].

The Green Solution: By pivoting from an electrophilic pathway to a single-electron radical pathway, we fundamentally alter the regiocontrol mechanics. Sulfonyl radicals (MeSO₂•), generated via visible-light photoredox catalysis or iodine-mediated systems, are significantly less sensitive to steric bulk. They preferentially attack the more electron-rich C2 position of the pyrrole ring, successfully overcoming the steric hindrance of the N-phenylsulfonyl group to yield the C2 isomer with >95% selectivity[3][4].

Benchmarking Data: Traditional vs. Green Methodologies

To objectively evaluate the performance of these synthetic routes, we benchmarked the traditional Friedel-Crafts approach against two leading green alternatives: an Iodine-Catalyzed Aqueous system and a Visible-Light Photoredox system.

Performance Metric	Traditional Friedel-Crafts	Iodine-Catalyzed (Aqueous)	Photoredox Catalysis (Visible Light)
Reagents	MeSO₂Cl, AlCl₃	MeSO₂NHNH₂, I₂, H₂O₂	MeSO₂Na, Eosin Y, O₂ (Air)
Solvent System	Dichloromethane (DCM)	Water / Trace Ethanol	Ethanol / Water (Green Solvents)
Reaction Temperature	Reflux (40°C)	Room Temperature	Room Temperature
Regioselectivity	Poor (Mixture of C2/C3)	High (C2 > 95%)	Excellent (C2 > 98%)
Isolated Yield	45 - 55%	78 - 82%	85 - 90%
E-Factor (Waste)	> 50	~ 12	~ 8
Safety Profile	High Hazard (Corrosive/Toxic)	Moderate (Oxidizer present)	Low Hazard (Bench-stable solids)

Experimental Workflows & Validated Protocols

The following protocols have been designed as self-validating systems, incorporating specific causality for reagent selection and In-Process Controls (IPCs) to ensure experimental integrity.

Protocol A: Green N-Phenylsulfonylation (Phase-Transfer System)

Objective: Synthesize the intermediate 1-(phenylsulfonyl)-1H-pyrrole without using toxic DMF or highly reactive NaH.

Causality: Replacing DMF with a Polyethylene Glycol (PEG-400)/Water mixture eliminates reproductive toxicity risks. PEG-400 acts as an eco-friendly phase-transfer catalyst, solubilizing the hydrophobic 1H-pyrrole and benzenesulfonyl chloride while allowing aqueous NaOH to safely deprotonate the pyrrole nitrogen.

• Setup: To a 250 mL round-bottom flask, add 1H-pyrrole (1.0 equiv, 10 mmol) and PEG-400 (15 mL). Stir to ensure complete dissolution.

• Base Addition: Slowly add a 30% aqueous NaOH solution (1.5 equiv, 15 mmol) dropwise at room temperature. Stir for 15 minutes to generate the pyrrolide anion.

• Sulfonylation: Add benzenesulfonyl chloride (1.1 equiv, 11 mmol) dropwise over 10 minutes. The reaction is mildly exothermic; maintain the temperature below 30°C using a water bath.

• Self-Validation (IPC): Monitor via TLC (Hexane:Ethyl Acetate 4:1, UV 254 nm). The reaction is complete when the starting pyrrole streak is replaced by a single distinct spot (Rf ≈ 0.5).

• Workup: Dilute the mixture with 50 mL of ice-cold water. The product will precipitate as a white solid. Filter, wash with cold water, and dry under a vacuum to yield 1-(phenylsulfonyl)-1H-pyrrole.

Protocol B: Visible-Light Photoredox C2-Methylsulfonylation

Objective: Synthesize the final target 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole.

Causality: Sodium methanesulfinate (MeSO₂Na) is a bench-stable, non-toxic solid that replaces highly corrosive methanesulfonyl chloride. Eosin Y is utilized as an organic, metal-free photocatalyst. Under green LED irradiation, Eosin Y undergoes a single-electron transfer (SET) with MeSO₂Na to generate the active MeSO₂• radical under exceptionally mild conditions[2].

• Setup: In an oven-dried 50 mL Schlenk tube, combine 1-(phenylsulfonyl)-1H-pyrrole (1.0 equiv, 5 mmol), sodium methanesulfinate (3.0 equiv, 15 mmol), and Eosin Y (2 mol%).

• Solvent: Add a degassed mixture of Ethanol/Water (4:1 v/v, 20 mL). The presence of water is critical to fully solubilize the sodium methanesulfinate.

• Irradiation: Stir the mixture at room temperature under irradiation from a 24W Green LED strip (λ ≈ 530 nm) open to the air (oxygen acts as the terminal oxidant)[2].

• Self-Validation (IPC): Monitor via LC-MS. The reaction is deemed complete (typically 12-16 hours) when the starting material mass [M+H]+ 208 is entirely consumed, and the product mass [M+H]+ 286 dominates the chromatogram.

• Workup: Remove ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography to isolate the pure C2-isomer.

Visualizations of Workflows and Mechanisms

Workflow comparing traditional hazardous synthesis vs. the optimized green chemistry pathway.

Single-electron transfer (SET) mechanism for regioselective C2-sulfonylation via photoredox catalysis.

References

• Source: Chemical Communications (RSC Publishing)
• Source: PMC / National Institutes of Health (NIH)
• Efficient Sulfonation of 1-Phenylsulfonyl-1H-pyrroles and 1-Phenylsulfonyl-1H-indoles Using Chlorosulfonic Acid in Acetonitrile Source: ResearchGate URL
• Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions (Extended Data)

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reproducibility of published 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole synthesis routes

Title: Reproducibility of Published 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole Synthesis Routes: A Comparative Guide

Executive Summary

For drug development professionals and synthetic chemists, 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole serves as a critical, sterically encumbered heterocyclic building block, particularly in the development of novel proton pump inhibitors[1]. However, synthesizing this compound with high regioselectivity and reproducibility presents significant challenges due to the competing electronic effects of the pyrrole ring. This guide objectively evaluates the two primary synthetic pathways—Direct Sulfonylation (Route A) and Sulfenylation-Oxidation (Route B)—providing mechanistic rationale, comparative performance data, and self-validating experimental protocols.

Mechanistic Rationale: The Role of the N-Phenylsulfonyl Group

The N-phenylsulfonyl group is not merely a nitrogen-protecting group; it is a powerful directing moiety. While its strong electron-withdrawing nature deactivates the pyrrole ring toward standard electrophilic aromatic substitution (which typically directs to the C3 position under Friedel-Crafts conditions)[2], it significantly enhances the acidity of the α-protons (C2 and C5).

When treated with a strong, non-nucleophilic base like n-butyllithium (n-BuLi) at cryogenic temperatures (-78 °C), the N-phenylsulfonyl group directs lithiation exclusively to the C2 position[3]. This generates the highly reactive 2-lithio-1-(phenylsulfonyl)pyrrole intermediate, which can then be trapped by various electrophiles to build the target molecule.

Caption: Mechanistic sequence of C2-lithiation directed by the N-phenylsulfonyl group.

Comparison of Synthetic Routes

To install the methylsulfonyl (-SO2Me) group at the C2 position, chemists typically choose between a one-step direct sulfonylation or a two-step sulfenylation-oxidation sequence.

Route A: Direct Sulfonylation This route traps the 2-lithio intermediate directly with methanesulfonyl chloride (MsCl). While atom-economical on paper, sulfonyl chlorides frequently act as halogenating agents toward organolithiums. This leads to the competitive formation of 2-chloro-1-(phenylsulfonyl)pyrrole, drastically reducing overall yield and complicating purification.

Route B: Sulfenylation followed by Oxidation This two-step approach first traps the lithium anion with dimethyl disulfide (MeSSMe) to form a stable thioether intermediate. The thioether is subsequently oxidized to the sulfone using m-chloroperoxybenzoic acid (mCPBA). Though it requires an extra step, it completely avoids halogen-exchange side reactions, offering superior reproducibility and scalability.

Caption: Workflow comparing direct sulfonylation (Route A) and sulfenylation-oxidation (Route B).

Quantitative Performance Comparison

Metric	Route A (Direct Sulfonylation)	Route B (Sulfenylation-Oxidation)
Overall Yield	45 - 55%	75 - 82% (over two steps)
Regioselectivity	>95% (C2 over C3)	>98% (C2 over C3)
Primary Byproducts	2-chloro-1-(phenylsulfonyl)pyrrole	Sulfoxide intermediate (if under-oxidized)
Scalability	Poor (exothermic halogen exchange)	Excellent (highly controlled oxidation)
Purification	Difficult (requires careful chromatography)	Simple (recrystallization often sufficient)

Experimental Protocols: A Self-Validating System

A robust protocol must validate itself in real-time. The following procedures for the highly reproducible Route B include built-in checkpoints to ensure scientific integrity.

Step 1: Synthesis of 2-(Methylthio)-1-(phenylsulfonyl)pyrrole

• Preparation: Flame-dry a Schlenk flask under argon. Add 1-(phenylsulfonyl)pyrrole (1.0 equiv) and anhydrous THF (to reach 0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes.

  • Causality Check: The solution will turn a distinct pale yellow, visually indicating the formation of the 2-lithio species[3]. Stir for 45 minutes at -78 °C to ensure complete deprotonation.

• Electrophilic Trapping: Add dimethyl disulfide (MeSSMe, 1.2 equiv) dropwise. Stir for 1 hour at -78 °C, then allow the reaction to gradually warm to room temperature over 2 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Validation (NMR): Analyze the crude mixture via ¹H NMR. The disappearance of the C2 proton (typically ~7.2 ppm in the starting material) and the appearance of a sharp singlet at ~2.3 ppm (S-CH₃) confirms successful trapping.

Step 2: Oxidation to 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

• Preparation: Dissolve the crude thioether (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) and cool to 0 °C in an ice bath.

• Oxidation: Add mCPBA (2.5 equiv, 77% max) in small portions.

  • Causality Check: Using an excess of mCPBA ensures complete conversion past the intermediate sulfoxide directly to the desired sulfone.

• Reaction Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature. Monitor via TLC (Hexanes/EtOAc 3:1). The sulfone product will elute significantly lower (lower Rf) than the thioether due to the increased polarity of the oxygen atoms.

• Workup: Quench with saturated aqueous Na₂S₂O₃ to destroy excess peroxide, followed by saturated NaHCO₃ to neutralize the m-chlorobenzoic acid byproduct. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate.

• Final Validation (NMR): ¹H NMR will show a distinct downfield shift of the methyl singlet from ~2.3 ppm (thioether) to ~3.1 ppm (sulfone). The strongly electron-withdrawing nature of the two sulfonyl groups will push the remaining pyrrole ring protons further downfield, presenting as an AMX spin system.

Conclusion

While direct sulfonylation (Route A) appears more efficient on paper, competing halogen-exchange reactions make it practically inferior. Route B (Sulfenylation-Oxidation) provides a highly reproducible, scalable, and self-validating pathway to synthesize 2-(methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole, yielding the high-purity material required for downstream pharmaceutical applications[1].

References

• Anderson HJ, Loader CE, Xu RX, Le N, Gogan NJ, McDonald R, Edwards LG. "Pyrrole chemistry. XXVIII. Substitution reactions of 1-(phenylsulfonyl)pyrrole and some derivatives." Canadian Journal of Chemistry, 63(4), 896-902 (1985). URL:[Link]

• Hasuoka A, et al. "Proton pump inhibitors." US Patent 10,308,605 B2, issued June 4, 2019.

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

Operational Safety and PPE Master Guide for 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole

As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a dynamic system of risk mitigation. 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole is a specialized, synthetically valuable pyrrole derivative frequently utilized in the development of advanced pharmaceutical intermediates, including 1[1]. While its utility in drug discovery is immense, the presence of dual sulfonyl groups and a pyrrole core necessitates stringent personal protective equipment (PPE) protocols.

This guide provides a self-validating, step-by-step operational framework for handling, transferring, and disposing of this compound, ensuring zero-exposure workflows and building a foundation of absolute laboratory safety.

Causality-Driven Hazard Assessment

Before selecting PPE, we must understand why the protection is needed. True laboratory safety requires understanding the mechanistic causality behind the hazards:

• Physical State: Typically a crystalline solid or fine powder. Risk: Aerosolization during weighing creates a severe inhalation hazard.

• Chemical Reactivity: The methylsulfonyl and phenylsulfonyl moieties are electron-withdrawing, stabilizing the pyrrole ring but also creating electrophilic sites that can react with nucleophilic biological macromolecules (e.g., proteins in the skin), leading to 2[2].

• Solvent Synergy: In organic synthesis, this compound is often dissolved in polar aprotic solvents (DMSO, DMF) or halogenated solvents (DCM). These solvents act as transdermal carriers, rapidly pulling the dissolved solute through standard single-layer gloves, 3[3].

Quantitative PPE Selection Matrix

To counteract these specific mechanistic risks, PPE must be selected based on quantitative breakthrough data and material compatibility.

PPE Category	Recommended Material	Minimum Thickness	Breakthrough Time (Solvent Dep.)	Causality / Rationale
Primary Gloves (Inner)	Polyethylene (PE) Laminate	2.5 mil	> 480 mins	Impermeable to aggressive carrier solvents like DCM or DMF.
Secondary Gloves (Outer)	Nitrile Rubber	5.0 mil	~ 30-60 mins	Provides mechanical dexterity and immediate splash indication.
Eye Protection	Polycarbonate Goggles	N/A	N/A	Forms a full facial seal to prevent fine dust ingress into the mucosa.
Body Protection	Flame-Resistant (FR) Cotton	N/A	N/A	Prevents static discharge which could ignite airborne organic dust.
Respiratory	N95 / P100 Particulate Mask	N/A	N/A	Required only if weighing outside a certified containment hood.

Workflow Visualization: Gowning and Handling

The following logic tree outlines the mandatory sequence for donning PPE and initiating contact with the chemical.

Gowning and handling workflow for highly active pyrrole derivatives.

Step-by-Step Methodology: Safe Weighing and Transfer Protocol

A protocol is only as good as its self-validating steps. This procedure ensures that any breach in containment is immediately identifiable.

Prerequisites: Ensure the chemical fume hood is operational with a 4[4].

• Workspace Preparation: Line the analytical balance area within the fume hood with an anti-static, disposable weighing mat. Causality: This localizes any micro-spills and prevents cross-contamination of the balance pan.

• Static Mitigation: Pass a static eliminator (ionizing bar or gun) over the sealed chemical bottle and the weighing boat. Causality: 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole powder can carry a static charge, causing it to "jump" and aerosolize when the cap is opened.

• Primary Transfer: Using a grounded stainless-steel micro-spatula, carefully transfer the required mass into the weighing boat. Keep the source bottle and the destination vessel as close together as physically possible.

• Solution Preparation (In-Hood): If preparing a stock solution, add the solvent (e.g., DMF) directly to the weighing boat or transfer the solid to a vial and cap it before removing it from the hood. 3[3].

• Doffing and Decontamination: Remove the outer nitrile gloves inside the fume hood and dispose of them in a solid hazardous waste bin. Wipe down the balance and spatula with a 70% Isopropanol/Water solution using your inner gloves, then doff the inner gloves.

Emergency Spill Response and Disposal Plan

In the event of a spill, standard sweeping will exacerbate the hazard by creating an inhalation risk.

Logic flow for mitigating solid and liquid spills of pyrrole derivatives.

Spill Response Methodology:

• Evacuate and Assess: Step back and determine if the spill is dry powder or dissolved in a solvent.

• Wet-Down (For Solids): If dry, gently spray the powder with a mist of water or 70% Isopropanol. Causality: Wetting the powder increases its mass and cohesion, 5[5].

• Absorption (For Liquids): If dissolved, surround the spill with an inert absorbent like vermiculite. Do not use paper towels for highly penetrating solvents like DCM, as they will soak through to your gloves.

• Collection: Use a disposable plastic scoop to collect the dampened powder or saturated absorbent. Place it into a compatible, sealable hazardous waste container (e.g., high-density polyethylene, HDPE).

• Disposal: Label the container explicitly as "Hazardous Organic Waste: Contains 2-(Methylsulfonyl)-1-(phenylsulfonyl)-1H-pyrrole and [Solvent Name]." 4[4].

References

• ResearchGate, "Chemical hazards and safety management in pharmaceutical industry", [Link][2]

• University of Nevada, Reno, "Chapter 2, Chemical Hygiene Plan: General Laboratory Safety", [Link][3]

• Northwestern University, "Laboratory Safety and Chemical Hygiene Plan", [Link][4]

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